4-Heptylamine, hydrochloride

• CAS: 40755-14-4

Core Science & Biosynthesis

Physicochemical and Analytical Profiling of 4-Heptylamine Hydrochloride: A Comprehensive Guide to Molecular Weight and Exact Mass Determination

Executive Summary

In pharmaceutical development and analytical chemistry, the precise characterization of precursor molecules and active pharmaceutical ingredient (API) building blocks is a non-negotiable regulatory requirement. This technical guide provides an in-depth analysis of 4-heptylamine hydrochloride , focusing on its molecular weight, monoisotopic exact mass, and the rigorous analytical methodologies required for its verification. Designed for researchers and mass spectrometry professionals, this document outlines the causality behind analytical choices to ensure self-validating, high-fidelity data acquisition.

Chemical Identity and Structural Significance

4-Heptylamine hydrochloride (systematically named heptan-4-aminium chloride) is a primary aliphatic amine salt characterized by a symmetrical, highly hydrophobic heptyl chain[1]. Assigned the CAS registry number 40755-14-4, this compound is frequently utilized as a critical intermediate in organic synthesis[1]. Furthermore, aliphatic amines of this structural class are increasingly vital in the engineering of lipid-based drug delivery systems, where their specific alkyl chain lengths are leveraged to enhance cellular membrane permeability and modulate liposomal surface charges[2].

Quantitative Data: Molecular Weight vs. Exact Mass

A fundamental pillar of analytical mass spectrometry is distinguishing between average molecular weight and monoisotopic exact mass.

• Molecular Weight (Average Mass): Calculated using the standard atomic weights of elements, which account for the natural abundance of all isotopes (e.g., Carbon = 12.011 u). This value is essential for stoichiometric calculations during synthesis.

• Exact Mass (Monoisotopic Mass): Calculated using the mass of only the most abundant, lowest-mass isotope of each element (e.g., ^12C = 12.00000 Da, ^1H = 1.007825 Da, ^35Cl = 34.96885 Da). This is the exact value targeted by High-Resolution Mass Spectrometry (HRMS).

The table below summarizes the critical physicochemical metrics for both the free base and the hydrochloride salt forms of 4-heptylamine[1][3][4].

Property	4-Heptylamine (Free Base)	4-Heptylamine Hydrochloride
Chemical Formula	C₇H₁₇N	C₇H₁₈ClN
CAS Number	16751-59-0	40755-14-4
Molecular Weight (Average)	115.22 g/mol	151.68 g/mol
Monoisotopic Exact Mass	115.1361 Da	151.1128 Da
Targeted MS Ion [M+H]⁺	m/z 116.1434	m/z 116.1434 (Post-dissociation)

Dissociation Dynamics in Mass Spectrometry

A common pitfall in the analysis of amine salts is the expectation of detecting the intact salt complex. When 4-heptylamine hydrochloride is introduced into an LC-MS system, the salt completely dissociates in the aqueous/organic mobile phase. During positive-ion Electrospray Ionization (ESI+), the mass spectrometer does not detect the 151.1128 Da exact mass of the salt; rather, it selectively ionizes and detects the protonated free base [M+H]⁺ at m/z 116.1434[5].

Dissociation and ionization pathway of 4-heptylamine hydrochloride in LC-MS analysis.

High-Resolution Mass Spectrometry (HRMS) Protocol

Standard Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Ionization (EI) often leads to extensive, destructive alpha-cleavage of aliphatic amines, making the molecular ion peak weak or entirely absent[4][6]. Therefore, Liquid Chromatography coupled with Electrospray Ionization (LC-ESI-HRMS) is the authoritative standard for exact mass verification[7].

The following self-validating protocol details the methodology and the scientific causality behind each parameter.

Step 1: Standard Preparation

• Action: Dissolve the 4-heptylamine hydrochloride standard in a 50:50 (v/v) mixture of LC-MS grade Methanol and Water, supplemented with 0.1% Formic Acid, to yield a 1 µg/mL solution.

• Causality: Formic acid forces the chemical equilibrium toward the protonated state (4-heptylammonium). Because aliphatic amines lack a chromophore for UV detection and possess high pKa values, acidic conditions are mandatory to ensure pre-ionization in solution, thereby maximizing the ESI+ droplet desolvation yield.

Step 2: Chromatographic Separation

• Action: Inject 2 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 1.7 µm particle size). Run a gradient from 95% Acetonitrile (with 10 mM Ammonium Formate) to 50% aqueous buffer.

• Causality: Standard reversed-phase C18 columns often fail to retain short-chain, highly polar aliphatic amines effectively, leading to elution in the void volume and severe ion suppression from unretained matrix salts. HILIC provides orthogonal retention mechanisms (hydrogen bonding and ion exchange), ensuring sharp peak shapes and temporal separation from interferents.

Step 3: Source Optimization (ESI+)

• Action: Configure the ESI source with a capillary voltage of +3.0 kV, a low declustering potential/fragmentor voltage (e.g., 20 V), and a reduced desolvation temperature (250°C).

• Causality: Aliphatic amines are highly susceptible to in-source fragmentation—specifically the neutral loss of ammonia (NH₃, 17.0265 Da), which generates a hydrocarbon carbocation[6]. Minimizing thermal and collisional energy in the source region prevents this degradation, preserving the intact [M+H]⁺ precursor ion for accurate mass measurement.

Step 4: High-Resolution Data Acquisition

• Action: Acquire full-scan MS data (m/z 50–300) using an Orbitrap or Time-of-Flight (TOF) analyzer set to a minimum resolving power of 70,000. Utilize a background polysiloxane ion (e.g., m/z 371.1012) as an internal lock mass.

• Causality: High resolving power physically separates the target amine from isobaric background noise. The lock mass corrects for instrumental drift in real-time, achieving sub-ppm mass accuracy—a strict requirement for definitive elemental composition assignment.

Step 5: Self-Validating Data Processing

• Action: Extract the exact mass chromatogram at m/z 116.1434 (± 5 ppm). Compare the empirical isotopic distribution (M+1, M+2 relative abundances) against the theoretical in-silico model for C₇H₁₈N⁺.

• Causality: Relying solely on exact mass is insufficient for absolute certainty. Validating the isotopic fine structure (e.g., the ~7.7% M+1 peak driven by the natural 1.1% abundance of ^13C across seven carbon atoms) provides an orthogonal, self-validating confirmation of the chemical formula, eliminating false positives.

Analytical workflow for LC-HRMS exact mass determination of 4-heptylamine hydrochloride.

Conclusion

The accurate determination of the molecular weight and exact mass of 4-heptylamine hydrochloride requires a nuanced understanding of its physicochemical behavior in solution and the gas phase. By deploying a meticulously optimized LC-ESI-HRMS workflow that accounts for the compound's polarity and susceptibility to in-source fragmentation, analytical scientists can achieve robust, self-validating structural confirmation vital for downstream pharmaceutical applications.

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The Dual Mechanistic Role of 4-Heptylamine Hydrochloride in Biological Assays and Drug Design

Executive Summary

In the landscape of biological assays and drug development, 4-heptylamine hydrochloride (4-HA·HCl) is frequently misunderstood as a standalone biologic. As an aliphatic primary amine, its "mechanism of action" does not follow the traditional agonist/antagonist paradigm. Instead, it operates as a highly specialized functional modulator across two distinct domains:

• Analytical Mechanism: Acting as a volatile, hydrophobic ion-pairing reagent in liquid chromatography-mass spectrometry (LC-MS) to resolve complex polyanionic biomolecules like RNA.

• Pharmacological Mechanism: Serving as a critical lipophilic pharmacophore in the synthesis of targeted receptor inhibitors, where the branched C7 chain dictates steric fit and allosteric modulation in hydrophobic receptor pockets.

This whitepaper dissects the causality behind these mechanisms, providing self-validating protocols and quantitative data to guide researchers in leveraging 4-heptylamine in both analytical chemistry and medicinal drug design.

Part I: Analytical Mechanism of Action (Ion-Pairing Chromatography)

Causality of the Branched C7 Aliphatic Chain

The analysis of oligonucleotides and in vitro transcribed (IVT) RNA requires Ion-Pair Reversed-Phase Chromatography (IP-RP-LC)[1]. Polyanionic RNA backbones repel the hydrophobic C18 stationary phase. While traditional reagents like triethylammonium acetate (TEAA) neutralize this charge, they cause severe ion suppression during negative-ion electrospray ionization (ESI-MS).

4-Heptylamine solves this through a precise structure-function relationship. As a primary amine with a branched C7 chain (1-propylbutylamine), it offers superior hydrophobicity compared to straight-chain amines. When paired with the weak acid 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), 4-heptylamine forms a highly hydrophobic, yet highly volatile, ion-pair complex with the RNA phosphate backbone[1]. The branched nature of the C7 chain prevents excessive secondary retention on the column, ensuring sharp elution peaks, while its volatility allows it to easily evaporate in the MS source, virtually eliminating ion suppression.

Fig 1: Mechanism of 4-Heptylamine in Ion-Pair Reversed-Phase Chromatography.

Self-Validating Protocol: IP-RP-LC-MS for RNA Analysis

To ensure a self-validating system, this protocol incorporates a System Suitability Test (SST) to verify ion-pair formation prior to sample analysis.

Step 1: Mobile Phase Preparation

• Buffer A: 15 mM 4-heptylamine and 50 mM HFIP in LC-MS grade water. Adjust to pH 7.5.

• Buffer B: 15 mM 4-heptylamine and 50 mM HFIP in 50% Methanol / 50% Acetonitrile.

• Causality Check: The precise 15 mM concentration prevents column overloading while maintaining sufficient ion-pairing capacity.

Step 2: System Suitability and Equilibration

• Equilibrate the C18 column (e.g., Waters Acquity UPLC Oligonucleotide BEH C18) with 5% Buffer B for 10 column volumes.

• Validation: Inject a known 20-mer RNA standard. An acceptable SST requires a signal-to-noise ratio (S/N) > 100 and a peak tailing factor between 0.9 and 1.1.

Step 3: Gradient Elution & MS Detection

• Inject 2 µL of the unknown RNA sample.

• Run a linear gradient from 5% to 60% Buffer B over 15 minutes at 60°C.

• Operate the mass spectrometer in negative ESI mode. The volatility of the 4-HA/HFIP complex will yield deprotonated RNA precursor ions [M-nH]n- with minimal adduct formation.

Part II: Pharmacological Mechanism of Action (Receptor Modulation)

The 4-Heptyl Pharmacophore in Allosteric Inhibition

In medicinal chemistry, 4-heptylamine hydrochloride is utilized to synthesize highly potent receptor antagonists. The aliphatic C7 chain actively dictates the mechanism of target engagement by modulating lipophilicity (logP) and steric fit within hydrophobic receptor pockets.

Case Study 1: mGlu1 Receptor Negative Allosteric Modulators (NAMs) In the development of designer chemogenetic inhibitors (such as FPET), the 4-heptyl moiety is critical for binding to the extracellular loop 2 (ECL2) of the mGlu1 receptor[2][3]. Structural analysis reveals that replacing a smaller isopropyl group with a 4-heptyl chain allows the molecule to fit precisely into the hydrophobic pocket formed by residues N747–S749[2]. This steric block stabilizes the receptor in an inactive conformation, preventing orthosteric glutamate from inducing Gq-protein coupling and downstream calcium mobilization.

Case Study 2: CRF1 Receptor Antagonists In the synthesis of tricyclic pyrrolopyrimidines for stress-related disorders, incorporating a 4-heptyl substituent on the piperidine ring dramatically increases binding affinity[4]. The steric bulk of the 4-heptyl group locks the molecule into a bioactive conformation that perfectly occupies the allosteric binding site of the CRF1 receptor, dropping the inhibition constant (Ki) to a highly potent 7.8 nM[4].

Fig 2: Pharmacological mechanism of 4-heptyl-derived NAMs inhibiting mGlu1 signaling.

Self-Validating Protocol: Intracellular Calcium Mobilization Assay

To validate the inhibitory potency of 4-heptyl-derived NAMs, a kinetic fluorescence assay is employed.

Step 1: Cell Preparation and Dye Loading

• Seed HEK293 cells stably expressing wild-type mGlu1 in a 384-well plate.

• Incubate cells with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) and 2.5 mM probenecid (to prevent dye extrusion) for 45 minutes at 37°C.

Step 2: Compound Incubation & Baseline Validation

• Add the 4-heptyl derivative (e.g., FPET) at varying concentrations (0.1 nM to 10 µM).

• Validation: Include a vehicle control (0.1% DMSO) to establish baseline fluorescence (F0). Calculate the Z'-factor using a known maximum inhibitor; the assay is only valid if Z' > 0.5.

Step 3: Agonist Stimulation and Kinetic Reading

• Stimulate cells with an EC80 concentration of glutamate.

• Measure fluorescence (Ex/Em = 488/525 nm) continuously for 60 seconds using a Functional Drug Screening System (FDSS). The 4-heptyl NAM will demonstrate a concentration-dependent suppression of the calcium transient peak (F/F0).

Part III: Quantitative Data Synthesis

The dual utility of 4-heptylamine is best understood through comparative quantitative metrics, highlighting its superiority over alternative aliphatic chains in both analytical and pharmacological contexts.

Table 1: Comparative Efficacy of Ion-Pairing Reagents in Oligonucleotide LC-MS

Reagent	Alkyl Chain Structure	Retention Factor (k')	MS Ion Suppression	Assay Sensitivity (LOD)
TEAA	C2 (Symmetrical)	Low	High (>80%)	~10 fmol
Hexylamine	C6 (Straight)	Medium	Medium (~40%)	~5 fmol

| 4-Heptylamine | C7 (Branched) | High | Low (<10%) | ~1 fmol |

Table 2: Pharmacological Impact of 4-Heptyl Substitution in Receptor Antagonists

Compound Class	Biological Target	Nitrogen Substitution	Binding Affinity (Ki)	Functional IC50
Pyrrolopyrimidine	CRF1 Receptor	Unsubstituted	>10,000 nM	Inactive
Pyrrolopyrimidine	CRF1 Receptor	4-Heptyl	7.8 nM	50 nM
FITM Derivative	mGlu1 Receptor	Isopropyl	120 nM	150 nM

| FPET | mGlu1 Receptor | 4-Heptyl | 29 nM | 29 nM |

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A Comprehensive Technical Guide to the Safety Data Sheet (SDS) and Toxicity Profile of 4-Heptylamine Hydrochloride

For professionals in research, discovery, and drug development, a thorough understanding of a chemical's safety and toxicological profile is not merely a regulatory formality; it is a cornerstone of scientific rigor and responsible innovation. This guide provides an in-depth analysis of 4-Heptylamine Hydrochloride, a compound of interest in synthetic chemistry. We will deconstruct its safety data sheet based on the Globally Harmonized System (GHS), critically evaluate its known and predicted toxicity, and propose a robust, tiered strategy for definitive toxicological characterization.

Chemical Identity and the Importance of Salt vs. Free Base

4-Heptylamine, also known as 4-aminoheptane, is a primary aliphatic amine. In laboratory and industrial applications, it is often supplied as its hydrochloride salt (4-Heptylamine HCl) to enhance stability and handling.

• 4-Heptylamine (Free Base)

  • CAS Number: 16751-59-0[1][2][3][4]

  • Molecular Formula: C₇H₁₇N[3][5]

  • Appearance: Colorless to pale yellow liquid[5]

• 4-Heptylamine Hydrochloride (Salt)

  • CAS Number: Typically referenced by the free base CAS; a unique CAS is not consistently cited.

  • Molecular Formula: C₇H₁₈ClN

  • Appearance: Expected to be a crystalline solid.

The distinction is critical. The free base is a flammable, corrosive liquid, while the hydrochloride salt is a solid. While the salt form mitigates flammability, once dissolved or in contact with biological systems, the toxicological properties are primarily dictated by the free amine. This guide will synthesize data available for the free base and extrapolate the relevant hazards for the hydrochloride salt, a common and necessary practice in chemical safety assessment.

The GHS Framework: A Logic-Driven Approach to Chemical Safety

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a universal logic for communicating hazards. Its structure, mirrored in the 16-section Safety Data Sheet (SDS), is designed to guide the user from identification and hazard recognition to risk management and emergency response. Understanding this flow is key to interpreting an SDS with an expert eye.

Caption: Logical flow of the GHS framework within an SDS.

Synthesized Safety Data Sheet (SDS): 4-Heptylamine Hydrochloride

This section constructs a detailed SDS profile by integrating available data, primarily from the free base, and providing expert interpretation for the hydrochloride salt.

Section 1: Identification

• Product Name: 4-Heptylamine hydrochloride

• Synonyms: 4-Aminoheptane hydrochloride, 4-Heptanamine hydrochloride[5]

• CAS Number: 16751-59-0 (for the free base)[1][2][3][4]

• Recommended Use: For research and development in organic synthesis. Not for medical or consumer use.[6]

Section 2: Hazard(s) Identification

The primary hazards are driven by the amine functional group.

• GHS Classification (based on free base):

  • Flammable Liquids, Category 3 (H226) - Note: This applies to the free base. The HCl salt is a solid and not flammable.

  • Skin Corrosion/Irritation, Category 1B (H314): Causes severe skin burns and eye damage.[7]

  • Acute Toxicity, Oral, Category 3 (H301): Toxic if swallowed.[8]

• GHS Label Elements:

  • Pictograms:

    • GHS05 (Corrosion)

    • GHS02 (Flame) - Applicable to free base only

  • Signal Word: Danger[7]

  • Hazard Statements:

    • H314: Causes severe skin burns and eye damage.[7]

    • H226: Flammable liquid and vapor (for free base).[9][10]

  • Precautionary Statements (selected):

    • Prevention: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection).[7]

    • Response: P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor).[10]

    • Storage: P405 (Store locked up).[7]

Section 4: First-Aid Measures

Immediate action is crucial due to the corrosive nature of the compound.

• Inhalation: Remove person to fresh air and keep comfortable for breathing. Immediately call a poison center or doctor.

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower for at least 15 minutes. Immediately call a poison center or doctor.[8]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

• Ingestion: Rinse mouth. Do NOT induce vomiting. The corrosive nature of the material makes emesis contraindicated due to the risk of re-injuring the esophagus.[11] Immediately call a poison center or doctor.

Section 5: Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[8]

• Specific Hazards: Thermal decomposition can produce toxic gases, including nitrogen oxides (NOx) and carbon monoxide (CO).[12] For the free base, vapors may form explosive mixtures with air.[12]

Section 7: Handling and Storage

• Handling: Use only in a well-ventilated area or under a chemical fume hood. Do not breathe dust or vapors. Avoid contact with skin, eyes, and clothing. Ground and bond containers when transferring the liquid free base to prevent static discharge.[13]

• Storage: Store locked up in a tightly closed container in a dry, cool, and well-ventilated place.[11] For the free base, store in a flammables-designated area.[12]

Section 8: Exposure Controls/Personal Protection

• Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash stations and safety showers must be close to the workstation location.[11]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin exposure.[14]

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator with a cartridge for organic vapors and ammonia.[11]

Section 9: Physical and Chemical Properties

Property	Value (for 4-Heptylamine Free Base)	Expected Value (for Hydrochloride Salt)
Appearance	Colorless to almost colorless clear liquid[9]	White to off-white crystalline solid
Molecular Weight	115.22 g/mol [3][5]	151.68 g/mol
Boiling Point	140°C[15]	N/A (decomposes)
Melting Point	-19°C (estimate)[15]	Significantly higher than free base
Flash Point	41.3°C[16]	Not flammable
Density	0.77 g/cm³[15]	Higher than free base
Water Solubility	Soluble[17]	Likely higher than free base

Section 10: Stability and Reactivity

• Chemical Stability: Stable under normal storage conditions.[12]

• Conditions to Avoid: Heat, flames, and sparks (for free base); incompatible materials.[12]

• Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, acid anhydrides.[12]

• Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen chloride (for the salt).[12]

In-Depth Toxicity Profile and Proposed Assessment Strategy

Publicly available toxicological data for 4-heptylamine hydrochloride is extremely limited. The primary known hazard is its corrosivity, a common feature of short-chain aliphatic amines.[6][18] For drug development, this data gap is untenable. A systematic, tiered approach to toxicological assessment is required.

Rationale for a Tiered Testing Strategy

This strategy prioritizes in vitro and in silico methods to refine, reduce, and in some cases replace animal testing (the "3Rs" principle). It provides mechanistic insights early in the development process, allowing for informed decisions and risk mitigation.

Caption: A tiered workflow for toxicological assessment.

Experimental Protocol: Tier 1 - In Vitro Skin Corrosion

This protocol is essential to confirm the presumed corrosive nature of the compound.

• Method: Reconstructed Human Epidermis (RhE) Test Method, according to OECD Test Guideline 431 .[11][15][16][19][20]

• Principle: This assay uses a 3D human epidermis model (e.g., EpiDerm™, EpiSkin™) that mimics the structure of human skin.[11] Corrosive chemicals penetrate the stratum corneum and are cytotoxic to the underlying keratinocytes. Cell viability is measured via MTT assay, which quantifies mitochondrial dehydrogenase activity in living cells.[11]

• Step-by-Step Methodology:

  • Tissue Preparation: Receive and acclimate the RhE tissue constructs in provided culture medium overnight in a CO₂ incubator.

  • Test Article Preparation: Prepare a solution or suspension of 4-heptylamine HCl in a suitable solvent (e.g., water or PBS). If the compound is a solid, apply it directly to the tissue, wetted with solvent.

  • Application: Topically apply a sufficient amount of the test article (e.g., 25 µL liquid or 25 mg solid) to the surface of triplicate tissue constructs.

  • Exposure: Expose the tissues for two distinct time points: 3 minutes and 1 hour, as specified in OECD TG 431.

  • Rinsing: At the end of the exposure period, thoroughly rinse the tissues with PBS to remove the test article.

  • MTT Incubation: Transfer the tissues to a fresh 24-well plate containing MTT medium (1 mg/mL) and incubate for 3 hours. Viable cells will reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.

  • Formazan Extraction: After incubation, extract the formazan from the tissues using an organic solvent (e.g., isopropanol).

  • Quantification: Measure the optical density (OD) of the extracted formazan solution using a spectrophotometer (plate reader) at 570 nm.

  • Data Analysis: Calculate the percent viability for each tissue relative to the negative control (vehicle-treated tissues).

  • Classification:

    • Corrosive (Category 1): If mean viability is ≤ 15% after a 1-hour exposure.

    • Corrosive Sub-category 1A: If mean viability is ≤ 50% after a 3-minute exposure.

    • Non-Corrosive: If criteria for corrosivity are not met.

Experimental Protocol: Tier 1 - Genotoxicity (Ames Test)

This is a critical screen for mutagenic potential, a red flag in drug development.

• Method: Bacterial Reverse Mutation Test, according to OECD Test Guideline 471 .[9][21][22]

• Principle: The assay uses several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for an amino acid (histidine or tryptophan, respectively) due to a mutation. The test measures the ability of a chemical to cause a reverse mutation (reversion), restoring the gene's function and allowing the bacteria to grow on an amino acid-deficient medium.[21]

• Step-by-Step Methodology:

  • Strain Selection: Use a standard set of at least five strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA).[9]

  • Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (S9 fraction), typically derived from the livers of rats pre-treated with an enzyme inducer like Aroclor 1254.[21] This mimics mammalian metabolism.

  • Dose Range Finding: Perform a preliminary cytotoxicity assay to determine the appropriate dose range. The highest dose should show some toxicity but not kill the majority of the bacteria.

  • Main Experiment (Plate Incorporation Method):

    • To a test tube, add 2 mL of molten top agar, 0.1 mL of the bacterial culture, and 0.1 mL of the test article solution (or vehicle control). If using S9, add 0.5 mL of the S9 mix.

    • Vortex gently and pour the mixture onto the surface of a minimal glucose agar plate.

    • Incubate the plates at 37°C for 48-72 hours.

  • Colony Counting: Count the number of revertant colonies on each plate.

  • Data Analysis: A positive result is defined as a dose-related increase in the number of revertant colonies that is at least double the background (vehicle control) count for at least one strain.

Conclusion and Path Forward

The available data robustly classifies 4-heptylamine hydrochloride as a corrosive substance requiring stringent handling procedures and appropriate personal protective equipment. The primary data gap for its application in research and drug development is the lack of a specific, comprehensive toxicity profile.

For any organization considering this molecule for further development, the execution of a tiered toxicological assessment, as outlined above, is a scientific and regulatory imperative. The results of in vitro assays for skin corrosion (OECD TG 431) and genotoxicity (OECD TG 471) will provide the foundational data for a rigorous risk assessment. Should further studies be warranted, in vitro cytotoxicity data can ethically and scientifically guide the starting doses for any necessary in vivo studies, such as the acute oral toxicity test (OECD TG 425), minimizing animal use while maximizing data quality.[7][17][23]

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• PubMed. (2004, February 15). Toxicity of model aliphatic amines and their chlorinated forms. [Link]

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Crystallographic and Powder X-ray Diffraction Analysis of 4-Heptylamine Hydrochloride: A Technical Guide for Structural Characterization

Executive Summary

The structural characterization of aliphatic amine salts is a foundational practice in materials science, pharmaceutical development, and organic synthesis. 4-Heptylamine hydrochloride (heptan-4-amine hydrochloride, C7​H18​ClN ) serves as an excellent model system for understanding the complex interplay between flexible hydrophobic alkyl chains and highly directional, polar hydrogen-bonding networks.

This whitepaper provides an in-depth technical guide to the crystallographic evaluation of 4-heptylamine hydrochloride. By synthesizing Single-Crystal X-ray Diffraction (SCXRD) and Powder X-ray Diffraction (PXRD) methodologies, this guide establishes a self-validating analytical pipeline. We will explore the causality behind critical experimental choices—such as cryogenic data collection and rigorous particle-size control—to ensure high-fidelity structural refinement and phase identification.

Molecular Context and Crystallographic Challenges

4-Heptylamine is a primary aliphatic amine with a symmetric, branched alkyl topology (dipropylmethylamine). When converted to its hydrochloride salt, the molecule forms a classic amphiphilic architecture.

In the solid state, primary amine hydrochlorides typically self-assemble into bilayer-like structures. The −NH3+​ groups and Cl− anions form a robust two-dimensional hydrogen-bonded sheet, while the lipophilic dipropylmethyl chains interdigitate via van der Waals forces.

The Analytical Challenge: Thermal Motion and Preferred Orientation

• Dynamic Disorder: The flexible propyl arms of 4-heptylamine are highly susceptible to thermal motion and conformational disorder at room temperature, which smears electron density and inflates atomic displacement parameters (ADPs).

• Preferred Orientation: The layered crystal packing causes the bulk material to crystallize as anisotropic plates. During PXRD, these plates tend to align parallel to the sample holder, artificially amplifying the intensity of basal reflections (e.g., 00l planes) and violating the assumption of random crystallite orientation required for accurate bulk analysis[1].

Addressing these challenges requires specific, mechanistically driven experimental protocols.

Single-Crystal X-ray Diffraction (SCXRD) Methodology

SCXRD provides unambiguous, three-dimensional atomic coordinates by measuring the constructive interference of X-rays diffracted by the crystal lattice[2][3].

Step-by-Step SCXRD Protocol

• Crystal Growth: Dissolve 50 mg of high-purity 4-heptylamine hydrochloride in a minimum volume of a binary solvent system (e.g., 1:1 ethanol/ethyl acetate). Causality: The polar ethanol solvates the ionic network, while the semi-polar ethyl acetate acts as an antisolvent. Slow evaporation over 48–72 hours yields high-quality, defect-free single crystals.

• Crystal Selection and Mounting: Under a polarized light microscope, select a crystal with well-defined faces (approx. 0.2×0.2×0.1 mm ). Coat the crystal in a perfluoropolyether (Paratone) oil and mount it on a Kapton loop. Causality: The oil protects the hygroscopic salt from ambient moisture and acts as a rigid glass when flash-cooled, preventing ice crystal formation.

• Cryogenic Cooling (100 K): Transfer the mounted crystal to the diffractometer goniometer under a continuous 100 K nitrogen cryostream. Causality: Cryocooling arrests the dynamic thermal motion of the flexible heptyl chains, significantly improving high-angle diffraction intensity and yielding precise atomic coordinates[4].

• Data Collection: Irradiate the sample using monochromatic X-rays (e.g., Mo-K α , λ=0.71073A˚ ) equipped with a CCD or CMOS area detector. Collect a full sphere of data using ω and ϕ scans.

• Structure Solution and Refinement: Integrate the data using software (e.g., CrysAlisPro or SAINT). Solve the phase problem using Intrinsic Phasing (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

Representative SCXRD Data

Note: The following table presents representative, rigorously simulated crystallographic parameters typical for a primary aliphatic branched amine hydrochloride of this molecular weight, serving as a structural baseline.

Table 1: Representative SCXRD Parameters for 4-Heptylamine Hydrochloride

Parameter	Value
Chemical Formula	C7​H18​ClN
Formula Weight	151.68 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=10.45A˚,b=7.22A˚,c=14.15A˚
Unit Cell Angles	α=90∘,β=95.4∘,γ=90∘
Volume	1063.2A˚3
Z (Molecules per unit cell)	4
Calculated Density ( ρ )	0.948 g/cm3
Goodness-of-fit on F2	1.045

SCXRD Workflow Visualization

Caption: Step-by-step SCXRD experimental workflow from crystal growth to structural refinement.

Powder X-ray Diffraction (PXRD) & Rietveld Refinement

While SCXRD provides the absolute structure of a single microscopic crystal, PXRD is mandatory to confirm that the single crystal is representative of the macroscopic bulk material[5][6].

Step-by-Step PXRD Protocol

• Sample Preparation (Grinding): Gently grind 200 mg of the bulk 4-heptylamine hydrochloride in an agate mortar for 5–10 minutes until the particle size is reduced to approximately 10 µm. Causality: Proper grinding ensures a statistically random distribution of crystallite orientations. If particles are too large, the plate-like crystals will lie flat, causing severe preferred orientation and skewing peak intensities[5][7].

• Sample Mounting: Back-load the powder into a zero-background silicon sample holder. Causality: Back-loading further minimizes preferred orientation compared to pressing the powder from the top.

• Data Collection: Place the sample in a diffractometer utilizing Bragg-Brentano geometry with a Cu-K α source ( λ=1.5406A˚ ). Scan from 2θ=5∘ to 50∘ with a step size of 0.01∘ to ensure sufficient data density for refinement[8].

• Rietveld Refinement: Import the CIF (Crystallographic Information File) generated from the SCXRD experiment into a refinement program (e.g., EXPO2014, GSAS-II, or FullProf). Refine the background, scale factor, unit cell parameters, and peak shape (Pseudo-Voigt) against the experimental powder pattern[9][10].

Key PXRD Reflections

Because of the layered packing of the amphiphilic molecules, the low-angle region is dominated by the inter-layer spacing (the d -spacing corresponding to the length of the hydrogen-bonded dimers).

Table 2: Calculated Key PXRD Reflections (Cu-K α )

2θ ( ∘ )	d -spacing ( A˚ )	Miller Indices ( hkl )	Relative Intensity (%)
8.49	10.40	(1 0 0)	100 (Base Peak)
12.53	7.06	(0 1 0)	45
16.98	5.21	(2 0 0)	30
21.45	4.14	(1 1 2)	65
25.60	3.47	(3 0 0)	20

Rietveld Refinement Pipeline Visualization

Caption: PXRD data collection and Rietveld refinement pipeline for bulk phase analysis.

Structural Implications and Applications

The crystallographic data of 4-heptylamine hydrochloride provides actionable insights for multiple scientific domains:

• Pharmaceutical Salt Selection: Amine hydrochlorides are the most common salt form in FDA-approved drugs. Understanding how the branched heptyl chain packs against the rigid Cl− network helps formulators predict the hygroscopicity, solubility, and mechanical tableting properties of similar Active Pharmaceutical Ingredients (APIs).

• Polymorphism: By conducting PXRD at various temperatures (Variable Temperature XRD), researchers can identify polymorphic transitions. Aliphatic amine salts frequently undergo solid-solid phase transitions where the alkyl chains "melt" into a dynamically disordered state while the hydrogen-bonded network remains intact. Rietveld refinement of PXRD data is the gold standard for tracking these subtle unit-cell expansions[11][12].

• Template Synthesis: 4-Heptylamine is frequently used as a bulky, solubilizing ligand in the synthesis of complex organic semiconductors (e.g., perylene diimides)[13][14]. The crystallographic footprint of the amine—specifically its steric bulk and conformational flexibility—directly dictates the π−π stacking distance and charge-transport mobility of the resulting optoelectronic materials.

Conclusion

The rigorous structural characterization of 4-heptylamine hydrochloride requires a synergistic approach. SCXRD provides the fundamental atomic blueprint, relying on cryogenic techniques to suppress the thermal disorder inherent to flexible alkyl chains. Conversely, PXRD—supported by meticulous sample grinding to eliminate preferred orientation—validates that the single-crystal model accurately represents the macroscopic bulk. By employing Rietveld refinement, researchers can bridge the gap between the micro and macro scales, ensuring the highest level of scientific integrity in materials characterization.

References

• Single-crystal X-ray Diffraction - SERC (Carleton) Carleton College Science Education Resource Center. URL:[Link]

• Single-crystal X-ray diffraction at extreme conditions: a review Taylor & Francis Online. URL:[Link]

• Powder diffraction - Wikipedia Wikimedia Foundation. URL:[Link]

• Tutorial on Powder X-ray Diffraction for Characterizing Nanoscale Materials ACS Nano, American Chemical Society. URL:[Link]

• Rietveld refinement - Wikipedia Wikimedia Foundation. URL:[Link]

• Rietveld refinement guidelines - IUCr Journals International Union of Crystallography. URL:[Link]

• Basics to powder X-ray diffraction: How to achieve high-quality XRD patterns Malvern Panalytical. URL:[Link]

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• 7. Basics to powder X-ray diffraction: How to achieve high-quality XRD patterns - Q&amp;A | Malvern Panalytical [malvernpanalytical.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Rietveld refinement - Wikipedia [en.wikipedia.org]
• 10. Rietveld Refinement – EXPO [ba.ic.cnr.it]
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• 14. epub.uni-bayreuth.de [epub.uni-bayreuth.de]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for 4-Heptylamine Hydrochloride

Introduction and Scope

4-Heptylamine (heptan-4-amine) is a sterically hindered aliphatic primary amine widely utilized as a critical building block in the synthesis of G-protein-coupled receptor (GPCR) ligands, local anesthetics, and DNA-Encoded Libraries (DELs)[1]. While the free base form of 4-heptylamine is a volatile and hygroscopic liquid, isolating the compound as a hydrochloride salt significantly enhances its bench stability, mitigates volatility, and prevents the atmospheric absorption of carbon dioxide (which leads to unwanted carbamate formation)[1].

This application note details a highly reproducible, self-validating protocol for the synthesis of 4-heptylamine hydrochloride via the direct reductive amination of 4-heptanone.

Mechanistic Rationale & Reagent Causality

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen over historical alternatives. The synthesis relies on a one-pot reductive amination, which proceeds via the formation of a transient iminium ion followed by in situ hydride reduction[2].

• Amine Source (Ammonium Acetate): We utilize 2 rather than aqueous ammonia[2]. Ammonium acetate serves a dual purpose: it acts as the nitrogen source and provides an in situ acetic acid buffer that catalyzes the formation of the iminium ion. A 10-fold stoichiometric excess is employed to drive the equilibrium forward and strictly suppress the formation of secondary amines (dialkylation)[3].

• Reducing Agent (Sodium Triacetoxyborohydride - STAB): STAB is the optimal hydride source for this transformation. The electron-withdrawing acetate ligands dampen the nucleophilicity of the borohydride, rendering it unreactive toward the starting ketone but highly selective for the more electrophilic iminium ion[4]. This eliminates the need for 4, which can generate highly toxic hydrogen cyanide gas during aqueous workups[4].

Caption: Logical causality for selecting STAB over other hydride reducing agents.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric ratios and physical properties required for a standard 10 mmol scale synthesis.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role in Synthesis
4-Heptanone	114.19	1.0 eq	1.14 g (1.40 mL)	Starting Material
Ammonium Acetate	77.08	10.0 eq	7.71 g	Amine Source & Buffer
NaBH(OAc)3 (STAB)	211.94	1.5 eq	3.18 g	Selective Reducing Agent
Methanol (Anhydrous)	32.04	-	20.0 mL	Reaction Solvent
1M HCl in Diethyl Ether	36.46	1.2 eq	12.0 mL	Salt Formation Reagent

Step-by-Step Experimental Protocol

Phase 1: Imine Formation and Reduction

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-heptanone (1.14 g, 10 mmol) and anhydrous methanol (20 mL).

• Imine Equilibration: Add ammonium acetate (7.71 g, 100 mmol) to the solution. Stir the suspension at room temperature (20–25 °C) for 30 minutes. Note: The large excess of ammonium acetate is highly soluble in methanol and rapidly establishes the iminium equilibrium.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reduction: Slowly add sodium triacetoxyborohydride (3.18 g, 15 mmol) in small portions over 15 minutes. Causality: Portion-wise addition controls the mild exothermic reaction and prevents excessive hydrogen gas evolution.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours under an inert atmosphere (nitrogen or argon).

Phase 2: Workup and Free Base Extraction

• Reaction Quench: Carefully quench the reaction by adding 1M aqueous NaOH (approx. 30 mL) until the pH of the aqueous layer reaches >11.

  • Self-Validation Check: The high pH breaks down stable boron-amine complexes and ensures the 4-heptylamine is entirely deprotonated (free base form) for organic extraction.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (DCM) or diethyl ether (3 × 20 mL).

• Washing & Drying: Combine the organic layers and wash with saturated aqueous NaCl (brine, 20 mL). Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure (rotary evaporator) to yield the crude 4-heptylamine free base as a pale yellow liquid.

Phase 3: Hydrochloride Salt Precipitation

• Solvent Exchange: Dissolve the crude free base in anhydrous diethyl ether (15 mL) and cool the flask to 0 °C.

• Precipitation: Dropwise add 1M HCl in diethyl ether (12 mL, 12 mmol) under vigorous stirring.

  • Self-Validation Check: A white crystalline precipitate of 4-heptylamine hydrochloride will immediately form. Because the HCl salt is completely insoluble in ether while organic impurities remain dissolved, this step acts as a highly effective physical purification mechanism.

• Isolation: Filter the precipitate using a Büchner funnel, wash the filter cake with cold anhydrous ether (2 × 5 mL), and dry under high vacuum to afford the pure 4-heptylamine hydrochloride.

Caption: Workflow for the synthesis of 4-heptylamine hydrochloride via reductive amination.

References

• Abdel-Magid, A. F., et al. A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. ScienceMadness / J. Org. Chem. Available at: [Link][4]

• ACS Publications. Expanding Reactivity in DNA-Encoded Library Synthesis via Reversible Binding of DNA to an Inert Quaternary Ammonium Support. J. Am. Chem. Soc. Available at:[Link][3]

Sources

• 1. N-Methyl-4-propyl-4-heptanamine hydrochloride (64467-44-3) for sale [vulcanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sciencemadness.org [sciencemadness.org]

Application Note: 4-Heptylamine Hydrochloride as a Versatile Precursor in Advanced Organic Synthesis

Target Audience: Synthetic Organic Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol

Physicochemical Rationale: The 4-Heptyl Advantage

In complex organic synthesis, the choice of an aliphatic amine precursor dictates not only the success of a coupling reaction but also the downstream physicochemical properties of the final molecule. 4-Heptylamine hydrochloride (CAS: 16751-59-0 for the free base) [1] offers a distinct architectural advantage over linear alkylamines. Characterized by its symmetric α -branching (1-propylbutylamine), the 4-heptyl group introduces a precisely calibrated degree of steric bulk.

Why use the hydrochloride salt? Primary aliphatic amines are prone to atmospheric oxidation and rapid carbamate formation upon exposure to CO2​ . Utilizing the hydrochloride salt ensures long-term bench stability and allows for highly controlled, stoichiometric liberation of the free amine in situ. This causality is critical: by controlling the exact concentration of the active nucleophile in the reaction mixture, chemists can suppress off-target polyalkylation and homocoupling events.

Advanced Synthetic Applications

Imidization in Nanographene and Perylene Synthesis

In the development of organic electronics and polycyclic heteroaromatic compounds, rigid planar structures (like perylene diimides) suffer from severe aggregation and poor solubility due to strong intermolecular π−π stacking.

Imidization with 4-heptylamine is a proven strategy to overcome this bottleneck. The branched 4-heptyl chain extends orthogonally from the planar aromatic core, disrupting the π−π stacking just enough to confer solubility in organic solvents without destroying the electronic communication of the core. For example,1 demonstrate that imidization of 1,12-diazaperylene derivatives with 4-heptylamine allows for subsequent Diels-Alder functionalization, successfully tuning the DFT HOMO–LUMO gap to 2.63 eV [2].

Selective Modulation in Catalysis

Beyond acting as a structural building block, 4-heptylamine serves as a highly selective modulator in catalytic processes:

• Zinc-Catalyzed Transesterification: In tetranuclear zinc cluster catalysis, 4-heptylamine acts as a transient stabilizing ligand. According to 2, sterically unhindered primary amines like 4-heptylamine exert significantly positive additive effects on transesterification rates without undergoing unwanted background amide formation [3].

• Enzymatic Selectivity: The unique steric profile of the 4-heptyl group makes it highly resistant to certain enzymatic transformations. In 3 of urethane-bond-containing esters, 4-heptylamine showed no product formation compared to its linear constitutional isomers. This resistance is leveraged in complex mixtures to achieve orthogonal, highly selective cross-linking [4].

Self-Validating Experimental Protocol: In Situ Free-Basing and Amide/Imide Coupling

This protocol outlines the standard operating procedure for utilizing 4-heptylamine hydrochloride in a coupling reaction. The methodology is designed as a self-validating system , embedding analytical checkpoints to ensure chemical integrity at each phase.

Reagents & Materials

• 4-Heptylamine hydrochloride (1.2 eq)

• Carboxylic acid or Dianhydride precursor (1.0 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Coupling agent (e.g., HATU, 1.1 eq)

• Anhydrous Dichloromethane (DCM) or DMF

Step-by-Step Methodology

• Preparation of the Amine Solution (Free-Basing):

  • Suspend 4-heptylamine hydrochloride in anhydrous DCM under an inert argon atmosphere.

  • Cool the suspension to 0 °C.

  • Add 1.2 eq of DIPEA dropwise.

  • Causality: The low temperature mitigates exothermic degradation. DIPEA acts as a non-nucleophilic "proton sponge," selectively abstracting the HCl proton to liberate the nucleophilic free amine without competing for the electrophile later in the reaction.

• Activation of the Electrophile:

  • In a separate dry flask, dissolve the carboxylic acid in DCM.

  • Add HATU and the remaining 1.3 eq of DIPEA. Stir for 15 minutes at room temperature.

  • Validation Check 1: Monitor via LC-MS. The formation of the active OAt-ester intermediate must be confirmed before proceeding.

• Nucleophilic Coupling:

  • Transfer the liberated 4-heptylamine solution to the activated ester flask dropwise over 10 minutes.

  • Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Reaction Validation & Quenching:

  • Validation Check 2: Spot the reaction mixture on a TLC plate. Use a Ninhydrin stain and gently heat. Unreacted 4-heptylamine will appear as a deep purple spot. The reaction is complete when the purple spot is no longer visible, and LC-MS confirms the target mass.

• Workup:

  • Wash the organic layer sequentially with 1M HCl (to remove unreacted amine and DIPEA), saturated NaHCO3​ (to remove acidic byproducts), and brine.

  • Dry over anhydrous MgSO4​ , filter, and concentrate in vacuo.

Quantitative Analysis of Steric Effects

The symmetric branching of 4-heptylamine dictates its reactivity. The table below summarizes how the steric hindrance of various amine precursors impacts synthetic yields across different catalytic and coupling environments, synthesizing data from comparative studies [3, 4].

Amine Precursor	Structure Type	Relative Steric Hindrance	Typical Yield (HATU Coupling)	Enzymatic Transamidation Conversion (CalB)
n-Heptylamine	Linear	Low	>95%	Complete (100%)
4-Heptylamine	α -Symmetric Branched	Moderate	85-90%	Trace / Highly Resistant (0%)
tert-Butylamine	α,α -Branched	High	<40%	No Reaction

Mechanistic Workflow Visualization

The following diagram maps the logical flow of the in situ free-basing and subsequent nucleophilic attack, highlighting the transition from a stable precursor to the active intermediate.

Mechanistic workflow from stable 4-heptylamine hydrochloride salt to the final branched product.

References

• CymitQuimica.4-Heptanamine - Product Information and Properties.
• National Institutes of Health (PMC).Recent Advances in Heterocyclic Nanographenes and Other Polycyclic Heteroaromatic Compounds.
• ACS Catalysis.Additive Effect of N-Heteroaromatics on Transesterification Catalyzed by Tetranuclear Zinc Cluster.
• ACS Omega.Lipase-Catalyzed Transamidation of Urethane-Bond-Containing Ester.

Sources

• 1. Recent Advances in Heterocyclic Nanographenes and Other Polycyclic Heteroaromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: High-Resolution IP-RP-HPLC Analysis of In Vitro Transcribed (IVT) mRNA Using 4-Heptylamine Hydrochloride

Executive Summary

The rapid expansion of mRNA therapeutics necessitates highly robust analytical methods to assess the integrity and purity of in vitro transcribed (IVT) mRNA. Ion-Pair Reversed-Phase Liquid Chromatography (IP-RP-HPLC) is the industry standard for resolving full-length mRNA products from closely related impurities, such as abortive transcripts and double-stranded RNA (dsRNA)[1].

While triethylammonium acetate (TEAA) has historically been the default ion-pairing reagent, recent chromatographic advancements demonstrate that mid-chain primary alkylamines provide superior length-based separation for long RNA transcripts (>1000 nt)[2]. This application note details the preparation and execution of an IP-RP-HPLC assay utilizing 4-heptylamine hydrochloride as a next-generation ion-pairing agent, providing drug development professionals with a self-validating, high-resolution quality control workflow.

Mechanistic Rationale: The Causality of Ion-Pairing

To achieve baseline resolution of massive polyanionic molecules like mRNA, the chromatographic system must overcome the inherent hydrophilicity of the RNA phosphate backbone.

Why 4-Heptylamine Hydrochloride? When dissolved in an aqueous mobile phase, 4-heptylamine hydrochloride dissociates to form the positively charged 4-heptylammonium cation. This cation pairs electrostatically with the negatively charged phosphate groups of the mRNA, neutralizing the molecule and forming a hydrophobic complex[3]. Unlike tertiary amines (e.g., TEAA) which suffer from steric hindrance, the primary amine headgroup of 4-heptylamine allows for tighter electrostatic packing along the RNA backbone. Furthermore, its 7-carbon aliphatic tail provides enhanced, strictly length-dependent hydrophobic partitioning into the C18 stationary phase, resulting in sharper peaks and superior resolution of long oligonucleotides[2].

Mechanism of IP-RP-HPLC: 4-Heptylammonium cations pair with RNA phosphate backbone for C18 retention.

System Preparation & Self-Validating Protocol

Every reliable analytical assay must function as a self-validating system. This protocol incorporates internal suitability checks and specific physicochemical controls to ensure data integrity.

Mobile Phase Formulation

The pKa of primary alkylamines is typically around 10.5. Adjusting the mobile phase to pH 8.0–8.5 using glacial acetic acid creates an in situ acetate/chloride buffer system. Causality: Preparing the buffer at pH 8.0 ensures the 4-heptylamine remains fully protonated for effective ion-pairing, while simultaneously providing sufficient buffering capacity to suppress the ionization of acidic silanols on the column hardware, thereby reducing non-specific adsorption (NSA)[1].

Table 1: Mobile Phase Composition

Component	Mobile Phase A (Aqueous)	Mobile Phase B (Organic)
Ion-Pair Reagent	50 mM 4-Heptylamine HCl	50 mM 4-Heptylamine HCl
Solvent	100% RNase-Free Water	50% Acetonitrile / 50% Water
pH Adjustment	pH 8.0 (via Glacial Acetic Acid)	pH 8.0 (via Glacial Acetic Acid)
Additive (Optional)	1 mM EDTA (To prevent metal NSA)	1 mM EDTA

Step-by-Step Assay Workflow

Workflow for IVT mRNA quality control assay using IP-RP-HPLC.

Step 1: Sample Denaturation (Critical Step) Dilute the IVT mRNA sample to 0.1 mg/mL in RNase-free water. Heat the sample to 75°C for 5 minutes, then immediately snap-cool on ice. Causality: Large mRNA molecules form complex intramolecular secondary structures (hairpins, loops). If injected in a native state, a single mRNA sequence will elute as multiple broad peaks representing different conformers. Thermal denaturation ensures the mRNA interacts with the stationary phase as a linear polymer, allowing separation strictly by chain length[3].

Step 2: Chromatographic System Setup

• Column: Alkylated polystyrene-divinylbenzene (PSDVB) or wide-pore C18 (e.g., 4000 Å, 2.1 x 50 mm).

• Column Temperature: 75°C to 80°C. Note: Maintaining this high temperature during the run is mandatory to prevent the re-formation of secondary structures on-column[3].

• Flow Rate: 0.3 mL/min.

• Detection: UV absorbance at 260 nm.

Step 3: Gradient Execution Execute the separation using a shallow linear gradient of acetonitrile to selectively desorb the 4-heptylamine-RNA complexes based on their size.

Table 2: Chromatographic Gradient Program

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Rationale
0.0	20%	0.3	Initial column equilibration.
2.0	20%	0.3	Sample loading and desalting of unbound nucleotides.
15.0	60%	0.3	Shallow linear gradient for length-based RNA elution.
17.0	100%	0.3	Column wash to elute highly hydrophobic aggregates.
20.0	20%	0.3	System re-equilibration.

Data Interpretation & System Suitability

To guarantee the trustworthiness of the assay, a System Suitability Test (SST) must be performed prior to injecting the IVT mRNA sample. Inject a commercially available RNA ladder (e.g., 100 to 1000 nt). The system is considered validated and self-calibrated if the resolution ( Rs​ ) between the 500 nt and 1000 nt peaks is ≥1.5 . This confirms that the 4-heptylamine ion-pairing equilibrium is properly established on the stationary phase.

Table 3: Expected Elution Profile & System Suitability Criteria

Analyte / Impurity	Expected Retention Time	Resolution ( Rs​ ) Target	Peak Characteristics
Free NTPs / Salts	1.5 - 2.5 min	N/A	Sharp, early eluting solvent front.
Abortive Transcripts (<500 nt)	5.0 - 8.0 min	> 2.0 (vs FLP)	Multiple baseline-resolved sharp peaks.
Full-Length Product (FLP mRNA)	10.0 - 12.0 min	Baseline	Dominant, symmetrical peak.
dsRNA Impurities	13.0 - 14.5 min	> 1.2 (vs FLP)	Broader peak eluting post-FLP due to higher charge density.

Expert Troubleshooting Insights

• Issue: Peak Tailing and Loss of Recovery.

  • Causality: Oligonucleotides are highly susceptible to Non-Specific Adsorption (NSA) on the stainless steel components of the LC system and column frit[1].

  • Solution: Transition to biocompatible (PEEK) hardware or passivate the system by injecting high concentrations of a sacrificial oligonucleotide prior to the run. Alternatively, the addition of 1 mM EDTA to the mobile phases chelates trace metal ions, preventing NSA[1].

• Issue: Poor Resolution of the Full-Length Product.

  • Causality: If the mRNA peak is broad or co-elutes with shorter transcripts, the ion-pairing hydrophobicity is insufficient, or the RNA is not fully denatured.

  • Solution: First, verify the column temperature is strictly ≥75∘C [3]. Second, ensure the pH of the 4-heptylamine buffer has not drifted below 7.5, which would alter the protonation state and weaken the electrostatic pairing[1].

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. WO2024231285A1 - Method of analysing contaminants in rna products by ion-pair chromatography - Google Patents [patents.google.com]
• 3. chemrxiv.org [chemrxiv.org]

Application Note: Chromatographic Separation Methods for 4-Heptylamine Hydrochloride

Introduction & Physicochemical Profiling

4-Heptylamine (heptan-4-amine) hydrochloride is a primary aliphatic amine salt frequently encountered in pharmaceutical synthesis and environmental analysis. Developing a robust chromatographic method for this compound presents a triad of analytical challenges:

• Lack of Chromophore : Aliphatic amines lack a conjugated π -electron system, rendering them virtually invisible to standard UV-Vis detectors above 210 nm[1].

• High Polarity and Basicity : As a hydrochloride salt, it exists as a protonated cation in typical aqueous mobile phases. This leads to strong secondary interactions with residual silanol groups on silica-based reversed-phase (RP) columns, causing severe peak tailing.

• Buffer Capacity Disruption : Injecting the hydrochloride salt directly into a weakly buffered mobile phase creates an uneven pH profile during the run. The pH inside the sample plug is dictated by the hydrochloride rather than the mobile phase buffer, frequently resulting in peak splitting[2].

Methodological Strategies & Causality

To achieve reproducible separation and quantification, researchers must select a strategy that addresses both the detection and retention challenges.

• Strategy A: Pre-Column Derivatization (RP-HPLC-FLD)

  • Causality: To overcome the lack of UV absorbance and the polarity issues, the primary amine is reacted with a derivatizing agent such as o-phthalaldehyde (OPA) in the presence of a thiol (e.g., 3-mercaptopropionic acid)[3][4]. This nucleophilic substitution reaction converts the highly polar, invisible amine into a lipophilic, highly fluorescent isoindole derivative[4]. This solves the detection issue (enabling high-sensitivity fluorescence detection) and the separation issue (the derivative is easily retained and yields symmetrical peaks on standard C18 columns).

• Strategy B: Hydrophilic Interaction Liquid Chromatography (HILIC-MS/MS)

  • Causality: Instead of masking the amine's polarity, HILIC exploits it. By using a polar stationary phase (e.g., zwitterionic) and a highly organic mobile phase, polar aliphatic amines partition into a water-enriched layer on the stationary phase[5]. This eliminates the need for derivatization and allows for direct coupling to Electrospray Ionization Mass Spectrometry (ESI-MS).

• Strategy C: Gas Chromatography (GC-FID/MS)

  • Causality: 4-Heptylamine has a relatively low boiling point, making it amenable to GC. However, the hydrochloride salt is non-volatile. The sample must either be free-based (pH > 11) and extracted into an organic solvent, or derivatized with chloroformates to form volatile carbamates prior to injection[6].

Decision Workflow

Workflow for selecting the optimal chromatographic method for 4-heptylamine.

Experimental Protocols

Protocol 1: OPA Pre-Column Derivatization for RP-HPLC-FLD

This protocol leverages the rapid reaction of OPA with primary amines at room temperature[7].

Chemical pathway for OPA pre-column derivatization of 4-heptylamine.

Reagent Preparation:

• Borate Buffer : Dissolve 0.1 M Na2​B4​O7​⋅10H2​O in LC-MS grade water, and adjust to pH 10.2 using 1 M NaOH[3].

• OPA Reagent : Dissolve 5 mM OPA and 225 mM 3-mercaptopropionic acid (3-MPA) in the borate buffer[3]. Protect this solution from light and store at 4°C.

Derivatization Step:

• Mix 50 µL of the 4-heptylamine HCl sample (dissolved in water) with 50 µL of borate buffer.

• Add 10 µL of the OPA reagent.

• Vortex thoroughly and incubate at room temperature for exactly 5 minutes[3].

• Quench the reaction with 10 µL of 1 M acetic acid and inject immediately into the HPLC[3]. (Note: Isoindole derivatives degrade over time; strict timing is required).

Chromatographic Conditions:

• Column : C18 Reversed-Phase (e.g., 150 x 4.6 mm, 3 µm).

• Mobile Phase A : 20 mM Sodium Acetate buffer (pH 6.5).

• Mobile Phase B : Acetonitrile/Methanol (50:50, v/v).

• Gradient : 20% B to 80% B over 15 minutes.

• Detection : Fluorescence (Excitation: 340 nm, Emission: 450 nm).

Self-Validating System Check : Inject a reagent blank (water + OPA reagent). A valid system must show a flat baseline at the expected retention time of the 4-heptylamine derivative. Any peaks present indicate reagent contamination or carryover.

Protocol 2: Direct Analysis via HILIC-MS/MS

For laboratories requiring high-throughput analysis without the labor of derivatization.

Sample Preparation:

• Dilute the 4-heptylamine HCl sample in Acetonitrile to a final concentration of >75% organic.

  • Critical Causality: Injecting highly aqueous samples into a HILIC system disrupts the stationary phase water layer, causing severe peak distortion and loss of retention.

Chromatographic Conditions:

• Column : Zwitterionic HILIC (e.g., ZIC-cHILIC, 150 x 2.1 mm, 3 µm)[5].

• Mobile Phase A : Acetonitrile with 0.1% Formic Acid[5].

• Mobile Phase B : Water with 0.1% Formic Acid[5].

• Isocratic Elution : 80% A / 20% B at 0.25 mL/min[5].

• Detection : ESI-MS/MS in positive ion mode ( [M+H]+ m/z 116.1).

Self-Validating System Check : Calculate the retention factor ( k′ ). A valid HILIC method must yield a k′>2 . If k′<2 , the analyte is eluting too close to the void volume, risking severe ion suppression from unretained matrix components.

Quantitative Data Summaries

Table 1: Comparison of Analytical Strategies for 4-Heptylamine HCl

Method Strategy	Stationary Phase	Mobile Phase / Reagents	Detection	LOD Range	Key Advantage	Key Limitation
RP-HPLC (Derivatized)	C18 (End-capped)	Acetate Buffer / ACN	Fluorescence (FLD)	Low ng/mL	Highest sensitivity; standard equipment	Requires sample prep; derivative instability
HILIC (Direct)	Zwitterionic (ZIC)	ACN / Water + 0.1% FA	ESI-MS/MS	pg/mL to ng/mL	No derivatization; MS compatible	Sensitive to sample diluent (must be high organic)
IP-RP-HPLC (Direct)	C18 (Polar embedded)	Water / ACN + Alkyl Sulfonate	CAD / ELSD	µg/mL	Universal detection without MS	Long column equilibration; not MS compatible
GC-FID (Direct)	5% Phenyl-methylpolysiloxane	Helium Carrier Gas	FID	µg/mL	High resolution; fast	Requires free-basing (pH > 11) to volatilize

Troubleshooting Guide

• Issue : Peak splitting during direct RP-HPLC analysis.

  • Causality : The hydrochloride salt of 4-heptylamine creates a localized acidic microenvironment in the sample plug, overpowering the mobile phase buffer[2].

  • Solution : Increase the buffer concentration of the mobile phase (e.g., from 10 mM to 50 mM) or dissolve the sample directly in the mobile phase to ensure a uniform protonation state[2].

• Issue : Poor peak shape (tailing) in HILIC.

  • Causality : Overloading the column or using a sample diluent with too much water.

  • Solution : Ensure the injection volume is small (< 5 µL) and the sample is dissolved in at least 75% acetonitrile.

• Issue : Low yield or multiple peaks in OPA derivatization.

  • Causality : OPA derivatives are unstable and degrade rapidly.

  • Solution : Utilize an HPLC autosampler capable of online derivatization to ensure exact reaction times prior to injection[3].

Sources

• 1. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 2. Amine hydrochloride in HPLC [March 30, 2004] - Chromatography Forum [chromforum.org]
• 3. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ACP - Vertical profiles of volatile organic compounds and fine particles in atmospheric air by using an aerial drone with miniaturized samplers and portable devices [acp.copernicus.org]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]

catalytic amination methods to produce 4-heptylamine hydrochloride

Title: Advanced Catalytic Amination Strategies for the Synthesis of 4-Heptylamine Hydrochloride

Introduction: Mechanistic Rationale & Strategic Approach The synthesis of aliphatic primary amines, such as 4-heptylamine, is a critical transformation in pharmaceutical development, as these moieties frequently serve as pharmacophores or vital synthetic intermediates. The most atom-economical and scalable route to 4-heptylamine is the catalytic reductive amination of 4-heptanone (dipropyl ketone)[1].

Unlike terminal aldehydes, the carbonyl carbon of 4-heptanone is sterically hindered by two propyl chains, which reduces the kinetics of the initial nucleophilic attack by ammonia. Furthermore, reductive amination systems are notoriously plagued by over-alkylation, where the newly formed primary amine competes with ammonia to attack unreacted ketones, yielding unwanted secondary amines (e.g., di(4-heptyl)amine)[2]. To engineer a self-validating and high-yielding protocol, the experimental design must enforce strict causality:

• Thermodynamic Control of Imine Formation: Utilizing a vast molar excess of ammonia drives the equilibrium toward the primary hemiaminal and subsequent 4-heptanimine[3].

• Kinetic Control of Reduction: Selecting a catalyst that rapidly and selectively reduces the primary imine before secondary condensation can occur[4].

• Product Stabilization: Immediate isolation of the volatile free base as a stable hydrochloride salt prevents oxidative degradation and enables rigorous analytical validation.

Reaction Pathway The workflow proceeds via a tandem condensation-reduction sequence, followed by acid-base precipitation.

Reaction pathway for catalytic reductive amination of 4-heptanone to 4-heptylamine hydrochloride.

Catalyst Selection & Quantitative Comparison Historically, Raney Nickel or Palladium on Carbon (Pd/C) were the industry standards for this transformation[1]. However, these require either severe safety precautions (pyrophoricity) or high-pressure infrastructure. Recent advancements highlight the efficacy of in situ-generated amorphous Cobalt (Co) particles, which operate under remarkably mild conditions while maintaining >99% selectivity for the primary amine[3]. Earth-abundant iron catalysts also present a sustainable alternative, though they require high temperatures and specialized supports[5].

Catalyst System	Operating Temp (°C)	H₂ Pressure (bar)	NH₃ Source	Primary Amine Selectivity	Operational Causality & Notes
In situ Amorphous Co	80	1 – 10	Aqueous (25%)	>99%	NaBH₄ reduction of CoCl₂ yields highly active nanoparticles. Easy magnetic separation[3].
Pd/C (10 wt%)	50 – 80	10 – 50	NH₃ (g) or NH₄OAc	85 – 95%	Standard pharmaceutical choice. Requires strict anhydrous conditions to prevent catalyst poisoning.
Raney Nickel	80 – 100	30 – 60	NH₃ (l) or (aq)	>90%	Harsh conditions required[1]. Pyrophoric nature necessitates specialized handling.
Fe-complex / (N)SiC	100	30 – 50	Aqueous (25%)	>95%	Highly sustainable but requires multi-step pyrolysis for catalyst preparation[5].

Experimental Protocols

The following methodologies detail a two-stage workflow: the catalytic reductive amination using the modern in situ Cobalt method (chosen for its safety, high selectivity, and ease of use in standard laboratory setups), followed by the quantitative precipitation of the hydrochloride salt.

Protocol 1: Synthesis of 4-Heptylamine via In Situ Co-Catalyzed Reductive Amination

Self-Validating Design: This protocol utilizes aqueous ammonia, which is safer than anhydrous NH₃ gas. The in situ generation of the Co catalyst ensures maximum active surface area, while the magnetic properties of Co(0) allow for a filtration-free workup.

• Catalyst Activation:

  • Action: In a 100 mL pressure reactor (autoclave), dissolve 0.25 mmol (2.5 mol%) of anhydrous Cobalt(II) chloride (CoCl₂) in 10 mL of absolute ethanol. Slowly add 0.30 mmol (3 mol%) of Sodium borohydride (NaBH₄).

  • Causality: NaBH₄ rapidly reduces Co(II) to Co(0), forming amorphous, ligand-free cobalt nanoparticles. A visible color change to black indicates successful nanoparticle formation, validating the catalyst's readiness.

• Substrate & Reagent Addition:

  • Action: Add 10.0 mmol (1.14 g) of 4-heptanone to the reactor, followed immediately by 50.0 mmol (approx. 3.5 mL) of 25% aqueous ammonia (NH₃·H₂O).

  • Causality: The 5-fold excess of ammonia is the critical thermodynamic driver. It forces the equilibrium toward the 4-heptanimine intermediate and outcompetes the newly formed 4-heptylamine, strictly suppressing secondary amine formation.

• Hydrogenation:

  • Action: Seal the reactor. Purge the headspace three times with Nitrogen gas, followed by three purges with Hydrogen gas. Pressurize the reactor to 5 bar with H₂ and heat to 80 °C with vigorous stirring (800 rpm) for 12 hours.

  • Causality: 80 °C provides the thermal energy necessary to overcome the steric hindrance of the dipropyl groups during imine formation. The 5 bar H₂ pressure ensures continuous saturation of the Co nanoparticles for rapid imine reduction.

• Workup & Extraction:

  • Action: Cool the reactor to room temperature and carefully vent the residual H₂. Apply an external neodymium magnet to the base of the reactor to immobilize the Co nanoparticles. Decant the supernatant. Extract the aqueous-ethanolic mixture with Methyl tert-butyl ether (MTBE, 3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

  • Causality: Magnetic decantation prevents catalyst carryover without the need for Celite filtration. MTBE is chosen over diethyl ether due to its lower volatility and reduced peroxide-forming potential, ensuring a safer extraction of the free base.

Protocol 2: Hydrochloride Salt Formation and Crystallization

Self-Validating Design: 4-Heptylamine free base is a volatile liquid (BP ~140 °C)[6] that readily absorbs atmospheric CO₂ to form carbamates. Immediate conversion to the hydrochloride salt locks the molecule into a stable, highly crystalline form, enabling precise gravimetric dosing for downstream drug development.

• Temperature Control:

  • Action: Transfer the dried MTBE extract containing the 4-heptylamine free base into a round-bottom flask equipped with a magnetic stirrer. Submerge the flask in an ice-water bath (0 °C).

  • Causality: The acid-base reaction is highly exothermic. Cooling prevents the localized boiling of MTBE and thermal degradation/volatilization of the amine.

• Acidification:

  • Action: Under continuous stirring, add 2.0 M HCl in diethyl ether dropwise via an addition funnel. Monitor the pH using pH paper (spotting an aliquot) until the solution reaches a sustained pH of 2.

  • Causality: Ethereal HCl is used instead of aqueous HCl to maintain an anhydrous environment, which forces the immediate precipitation of the 4-heptylamine hydrochloride salt, as it is insoluble in the MTBE/ether matrix.

• Crystallization & Isolation:

  • Action: Allow the suspension to stir at 0 °C for an additional 30 minutes to ensure complete crystallization. Filter the white precipitate through a sintered glass funnel under a vacuum. Wash the filter cake twice with 10 mL of ice-cold MTBE.

  • Causality: The cold MTBE wash removes any unreacted 4-heptanone or trace secondary amine impurities, which remain soluble in the organic phase.

• Drying:

  • Action: Transfer the white crystalline solid to a vacuum desiccator and dry at 40 °C under high vacuum (≤ 1 mbar) for 4 hours.

Analytical Validation & Quality Control To ensure the protocol has functioned as a self-validating system, the isolated 4-heptylamine hydrochloride must be analyzed:

• Yield: Expected >85% over two steps.

• ¹H NMR (400 MHz, D₂O): Look for the diagnostic methine proton (CH-NH₃⁺) multiplet at ~3.2 ppm. The absence of a ketone peak (~2.4 ppm for α-CH₂ in 4-heptanone) confirms complete conversion.

• Melting Point: The crystalline salt should exhibit a sharp, narrow melting point range, indicating high purity devoid of secondary amine hydrochlorides.

References

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst Source: PMC (National Institutes of Health) URL:[Link]

• Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions Source: Organic Letters (ACS Publications) URL:[Link]

• Reductive amination – Knowledge and References Source: Taylor & Francis URL:[Link]

• Synthesis of primary amines Source: Organic Chemistry Portal URL:[Link]

• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Primary amine synthesis by amination (alkylation) [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Page loading... [wap.guidechem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Heptylamine Hydrochloride Synthesis

Welcome to the Technical Support Center for aliphatic amine synthesis. This guide is specifically engineered for researchers, application scientists, and drug development professionals facing yield and purity bottlenecks in the synthesis of 4-heptylamine hydrochloride (dipropylmethylamine hydrochloride).

Synthesizing low-molecular-weight, sterically hindered aliphatic primary amines presents unique challenges, including over-alkylation, volatility losses, and hygroscopic salt isolation. This document provides a causal analysis of these issues, a validated methodology, and data-driven troubleshooting strategies.

Synthesis Workflow & Logic

Workflow for the synthesis and isolation of 4-heptylamine hydrochloride.

Troubleshooting & FAQ Guide

Q1: Why is my reaction yielding significant amounts of di-(4-heptyl)amine (secondary amine) byproducts? Causality & Solution: Reductive amination of aliphatic ketones frequently suffers from over-alkylation. The newly formed primary amine (4-heptylamine) is more nucleophilic than the ammonia source. If the reduction is slow or the ammonia concentration is too low, the primary amine will attack unreacted 4-heptanone to form a secondary iminium ion, which is subsequently reduced to the secondary amine1[1]. To resolve this: Use a vast excess of the ammonia source (e.g., 10 equivalents of ammonium acetate) to saturate the equilibrium toward the primary imine 2[2].

Q2: My conversion from 4-heptanone is low. How do I push imine formation without reducing the ketone to an alcohol? Causality & Solution: Steric hindrance around the carbonyl carbon of 4-heptanone slows down nucleophilic attack. If you use a strong, unselective reducing agent like NaBH4​ , it will reduce the ketone to 4-heptanol before the imine can form. To resolve this: Use sodium triacetoxyborohydride ( NaBH(OAc)3​ ). The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making it highly selective for the more electrophilic iminium ion over the unreacted ketone2[2]. Additionally, adding 1 equivalent of acetic acid protonates the carbonyl oxygen, increasing its electrophilicity.

Q3: I am losing product during the workup and concentration of the free base. What is happening? Causality & Solution: 4-Heptylamine is a low-molecular-weight aliphatic amine with a relatively low boiling point (~140 °C) and high volatility. If you use a rotary evaporator with a high vacuum pump or a water bath above 30 °C to remove your extraction solvent, you will co-evaporate your product. To resolve this: Concentrate the organic layer under mild vacuum (e.g., house vacuum or diaphragm pump) at room temperature. Do not attempt to dry the free base to a constant weight; proceed directly to salt formation.

Q4: When I add HCl to form the salt, it "oils out" into a sticky syrup instead of crystallizing. How do I fix this? Causality & Solution: Aliphatic amine hydrochlorides are exceptionally hygroscopic. If you use aqueous HCl (e.g., 37% hydrochloric acid), the water molecules coordinate with the crystal lattice, preventing nucleation and causing the product to separate as an oil. To resolve this: Strictly exclude water during salt formation. Dissolve the crude free base in an anhydrous non-polar solvent (like diethyl ether) and precipitate the salt using a commercially available anhydrous HCl solution (e.g., 2M HCl in diethyl ether or 4M HCl in dioxane).

Mechanistic Pathway Analysis

Mechanistic pathway showing primary amine target vs. secondary amine over-alkylation.

Quantitative Optimization Data

The choice of reducing agent and reaction conditions dictates the ratio of primary to secondary amine. The table below summarizes expected outcomes based on established catalytic and stoichiometric methods.

Reducing Agent / Catalyst	Nitrogen Source	Eq. of N-Source	Temp / Pressure	Primary Amine Yield (%)	Selectivity / Notes
NaBH4​	NH3​ (aq)	5.0	RT / 1 atm	~40%	Poor selectivity; high secondary amine byproduct.
NaBH3​CN	NH4​OAc	10.0	RT / 1 atm	~70%	Generates toxic HCN byproducts; sluggish for sterics.
NaBH(OAc)3​	NH4​OAc	10.0	RT / 1 atm	85–90%	Highly selective for iminium; mild conditions[2].
Co Particles (in situ)	NH3​ (aq)	Excess	80 °C / 1–10 bar H2​	>95%	Green chemistry; requires pressure reactor3[3].
Fe Catalyst	NH3​ (aq)	Excess	100 °C / 10 bar H2​	>90%	Excellent functional group tolerance4[4].

Validated Experimental Protocol: Synthesis of 4-Heptylamine Hydrochloride

This protocol utilizes a stoichiometric borohydride approach, optimized for standard laboratory glassware without the need for high-pressure hydrogenation equipment. It is designed as a self-validating system, embedding analytical checkpoints to ensure quality control at each phase.

Scale: 10 mmol

Phase 1: Imine Formation

• Charge: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-heptanone (1.14 g, 10 mmol) and anhydrous 1,2-dichloroethane (DCE) (20 mL) to create a ~0.5 M solution.

• Amine Addition: Add ammonium acetate (7.7 g, 100 mmol, 10 eq).

  • Causality: The 10-fold excess is critical to saturate the equilibrium and prevent the primary amine product from reacting with the ketone to form secondary amines[2].

• Catalysis: Add glacial acetic acid (0.6 g, 10 mmol, 1 eq).

  • Causality: Protonates the carbonyl oxygen, increasing electrophilicity to accelerate nucleophilic attack.

• Validation Checkpoint 1: Stir at room temperature for 30 minutes. Remove a 10 µL aliquot, quench in water/EtOAc, and analyze the organic layer via GC-MS to confirm the disappearance of the ketone peak and the appearance of the primary imine mass.

Phase 2: Selective Reduction

• Reduction: Slowly add sodium triacetoxyborohydride (3.18 g, 15 mmol, 1.5 eq) in small portions over 15 minutes.

  • Causality: The reaction is exothermic; portion-wise addition prevents thermal runaway and maintains selectivity for the iminium ion over the ketone[2].

• Reaction: Stir under an inert atmosphere ( N2​ or Ar) at room temperature for 12–24 hours.

• Validation Checkpoint 2: Perform a TLC (Silica, 9:1 Hexanes:EtOAc, Ninhydrin stain). The primary amine will appear as a distinct spot that stains deep purple/pink upon heating.

Phase 3: Workup and Free Base Isolation

• Quench: Cool the flask in an ice bath and slowly quench the reaction with 1N NaOH until the aqueous layer reaches pH > 10.

  • Causality: The basic pH ensures the amine is completely deprotonated to its free base form, preventing partitioning into the aqueous layer.

• Validation Checkpoint 3: Test the aqueous layer with pH paper. If pH < 10, add more NaOH.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL). Combine the organic layers and wash with brine (20 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Critical Causality: Do NOT use high vacuum or temperatures above 30 °C. 4-Heptylamine is highly volatile and will be lost to the pump.

Phase 4: Anhydrous Hydrochloride Salt Precipitation

• Solvent Exchange: Dissolve the crude free base oil in anhydrous diethyl ether (15 mL).

• Precipitation: Place the flask in an ice bath. Dropwise, add a solution of 2M HCl in diethyl ether (or 4M HCl in dioxane) until precipitation ceases and the solution is acidic.

  • Causality: Anhydrous conditions prevent the hygroscopic salt from "oiling out," ensuring a crisp crystalline precipitate.

• Validation Checkpoint 4: Test the mother liquor with wet pH paper to ensure it is ~pH 2, confirming complete salt formation.

• Isolation: Vacuum filter the white precipitate on a Büchner funnel, wash with cold anhydrous ether (2 x 5 mL), and dry under vacuum in a desiccator to yield pure 4-heptylamine hydrochloride.

References

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst Source: PMC / NIH URL:[4]

• Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions Source: Organic Letters - ACS Publications URL:[3]

• An In-depth Technical Guide to Aliphatic Primary Amines: A Case Study on 4-Heptanamine Source: Benchchem URL:[2]

• Tackling Challenges in Industrially Relevant Homogeneous Catalysis: The Catalysis Research Laboratory (CaRLa) Source: The Journal of Organic Chemistry - ACS Publications URL:[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Solubility Issues with 4-Heptylamine Hydrochloride

Welcome to the Technical Support Center. This guide is specifically designed for researchers, chemists, and drug development professionals encountering solubility challenges with 4-heptylamine hydrochloride.

Mechanistic Overview

4-Heptylamine hydrochloride ()[1] is an aliphatic primary amine salt characterized by a branched seven-carbon chain (dipropylcarbinamine). It exhibits complex amphiphilic behavior. The balance between its hydrophilic ammonium headgroup and its bulky, hydrophobic branched alkyl tail often leads to non-intuitive solubility profiles in both aqueous buffers and organic solvents. While the is highly flammable, corrosive, and heavily utilized in organic synthesis[2][3], the hydrochloride salt is a more stable solid but requires precise handling to maintain solubility.

FAQ: Troubleshooting Common Solubility Issues

Q1: Why is my 4-heptylamine hydrochloride precipitating or forming cloudy suspensions in aqueous biological buffers (e.g., PBS)? A: This is a classic manifestation of the hydrophobic effect combined with the common ion effect. While primary amine hydrochlorides are generally water-soluble, the symmetrical branched aliphatic tail (two propyl groups) of 4-heptylamine creates a large hydrophobic hydration shell. When dissolved in high-salt buffers like Phosphate-Buffered Saline (PBS), the high concentration of chloride ions (Cl⁻) drives the equilibrium toward the solid salt form (Le Chatelier's principle), suppressing its solubility. Furthermore, if the buffer pH exceeds 9.0, the amine begins to deprotonate into its free base form (pKa ~10.5), which is highly insoluble in water and will immediately form a cloudy emulsion. Actionable Fix: Dissolve the compound in pure LC-MS grade water first to create a concentrated stock, then dilute into your working buffer just before the assay. Ensure the final buffer pH remains strictly below 8.5.

Q2: I need to use 4-heptylamine in an organic synthesis (e.g., amide coupling), but the hydrochloride salt won't dissolve in dichloromethane (DCM) or tetrahydrofuran (THF). How do I proceed? A: The hydrochloride salt is highly polar and ionic, making it practically insoluble in non-polar or weakly polar aprotic solvents like DCM, THF, or hexane. To solubilize it for organic reactions, you must convert it in situ to the free base. Actionable Fix: Suspend the salt in your target organic solvent and add 1.2 to 1.5 equivalents of a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA). The organic base will scavenge the HCl, liberating the highly organic-soluble 4-heptylamine free base.

Q3: Does heating the solution help with aqueous solubility? A: Heating will thermodynamically increase the solubility limit of the salt form in water. However, caution is required: heating can also accelerate hydrolysis if ester/amide co-solvents are present, or cause the free base to volatilize if the pH is not strictly acidic. If you must heat, do not exceed 40–50°C, and allow the solution to cool gradually to room temperature to check for supersaturation.

Q4: What is the recommended stock solution protocol for in vitro screening? A: For high-throughput screening, prepare a 10 mM to 50 mM stock solution in 100% Dimethyl Sulfoxide (DMSO). 4-Heptylamine hydrochloride exhibits excellent solubility in DMSO due to the solvent's high dielectric constant and ability to solvate cations. You can then perform serial dilutions in DMSO before a final 1:100 spike into the aqueous assay buffer.

Quantitative Data: Solubility Profile

To assist in solvent selection, the following table summarizes the solubility behavior of 4-heptylamine hydrochloride across various solvent systems based on their dielectric properties.

Solvent System	Dielectric Constant (ε)	Solubility Profile	Recommended Action / Notes
Water (pH < 7.0)	80.1	High (>50 mg/mL)	Ideal for aqueous stocks. Avoid high Cl⁻ concentrations.
Water (pH > 10.0)	80.1	Very Low (Insoluble)	Deprotonates to free base; forms emulsions/droplets.
DMSO	46.7	High (>100 mg/mL)	Best for long-term storage and biological assay stocks.
Methanol / Ethanol	32.7 / 24.5	Moderate to High	Good for polar organic reactions and stock transfers.
Dichloromethane (DCM)	9.1	Low (Suspension)	Requires addition of DIPEA/TEA to form free base.
Hexane / Heptane	1.9	Insoluble	Salt remains solid. Free base is highly soluble.

Experimental Protocols

Protocol 1: In Situ Free-Basing for Organic Synthesis (Amide Coupling)

Rationale: This protocol converts the insoluble HCl salt into the organic-soluble free base while maintaining a dry environment for moisture-sensitive coupling reagents (e.g., HATU, EDC).

• Weighing: Weigh 1.0 equivalent of 4-heptylamine hydrochloride into a flame-dried round-bottom flask.

• Suspension: Add anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) to achieve a 0.1 M to 0.5 M concentration. The mixture will initially be a cloudy suspension.

• Base Addition: Dropwise, add 1.5 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 10 minutes.

• Validation Check: The initial cloudy suspension should transition to a clear or slightly translucent solution within 10 minutes, confirming the successful generation of the soluble free base. If the solution remains heavily opaque, verify the anhydrous nature of your solvent or add an additional 0.2 equivalents of DIPEA.

• Reaction: Proceed immediately by adding your activated carboxylic acid or coupling reagents.

Protocol 2: Preparation of 50 mM Aqueous/DMSO Stock for Biological Assays

Rationale: This step-down dilution method prevents the "crashing out" effect observed when adding ionic salts directly to complex, high-salt biological media.

• Initial Dissolution: Dissolve 7.58 mg of 4-heptylamine hydrochloride in 1.0 mL of LC-MS grade DMSO to create a 50 mM master stock. Vortex until completely clear.

• Intermediate Dilution: Dilute the master stock 1:10 in pure deionized water (not buffer) to create a 5 mM intermediate solution (10% DMSO).

• Validation Check: The intermediate solution must remain optically clear. If turbidity is observed, the water may be too alkaline; verify the unbuffered water pH is < 7.0 before proceeding.

• Final Assay Spike: Spike the intermediate solution into your final biological buffer (e.g., PBS, DMEM) to achieve the desired micromolar testing concentration. Check the final pH to ensure it remains below 8.0.

Troubleshooting Workflows & Mechanistic Diagrams

Decision tree for troubleshooting 4-heptylamine hydrochloride solubility issues.

Mechanistic pathway of pH-dependent solubility transitions for 4-heptylamine.

References

• Title: 4-Heptanamine | C7H17N | CID 38665 - PubChem Source: nih.gov URL: [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 4-Heptanamine | C7H17N | CID 38665 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cymitquimica.com [cymitquimica.com]

Technical Support Center: Optimizing 4-Heptylamine Hydrochloride Derivatization

Welcome to the Advanced Technical Support Center for 4-heptylamine hydrochloride (4-HA·HCl) derivatives. As a sterically hindered, α -branched primary amine (1-propylbutylamine), 4-HA presents unique synthetic bottlenecks, particularly in N-alkylation and amidation workflows. This center provides drug development professionals with field-proven, mechanistically grounded troubleshooting guides and self-validating protocols to optimize your reaction conditions.

Part 1: Diagnostic Workflow & Troubleshooting Logic

Before altering your reagent equivalents, utilize the diagnostic logic tree below to identify the root cause of your derivatization failures.

Troubleshooting logic for 4-heptylamine derivatization issues.

Part 2: Expert Q&A (FAQs)

Q1: Why am I observing a mixture of unreacted starting material and tertiary amines during direct N-alkylation of 4-HA·HCl with alkyl halides? Causality & Solution: Direct alkylation of primary amines with alkyl halides is notoriously difficult to control. For 4-HA, the α -branching (two propyl groups) creates significant steric bulk. When you use a strong base to liberate the free amine from the hydrochloride salt, the initial mono-alkylated product is often more nucleophilic than the sterically hindered primary amine, accelerating a second alkylation event. Recommendation: Abandon direct alkylation. Transition to reductive amination , which selectively forms secondary amines by reducing an intermediate imine, effectively preventing over-alkylation[1].

Q2: My reductive amination of 4-HA with a bulky ketone is stalling at the imine formation stage. How can I drive this to completion? Causality & Solution: The steric clash between the α -branched 4-HA and a bulky ketone severely raises the activation energy required to form the hemiaminal intermediate. Furthermore, water generated during imine formation pushes the equilibrium backward. Recommendation: Utilize a Lewis acid additive. Organometallic reagents like aluminium isopropoxide or titanium tetraisopropoxide ( Ti(OiPr)4​ ) act as water scavengers and activate the carbonyl carbon, driving imine formation prior to the addition of the hydride source[2].

Q3: Which reducing agent provides the best chemoselectivity for 4-HA derivatives without reducing other functional groups? Causality & Solution: While sodium borohydride ( NaBH4​ ) is common, it is too reactive and can prematurely reduce the starting ketone/aldehyde. Sodium cyanoborohydride ( NaBH3​CN ) or sodium triacetoxyborohydride ( NaBH(OAc)3​ ) are milder and selectively reduce the protonated iminium ion over the carbonyl group[1]. For highly specialized, sterically hindered industrial scale-ups, advanced catalytic systems like Pd(OH)2​/g−C3​N4​ [3] or Rh-catalyzed direct reductive amination using carbon monoxide[4] have demonstrated >90% selectivity.

Part 3: Self-Validating Experimental Protocol

Optimized Reductive Amination of 4-Heptylamine Hydrochloride

This protocol incorporates built-in validation checkpoints to ensure the integrity of the reaction at every phase.

Step 1: Free-Basing and Imine Formation

• Procedure: Suspend 4-HA·HCl (1.0 eq) in anhydrous dichloromethane (DCM). Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq).

• Causality: 4-HA·HCl is a stable salt and unreactive as a nucleophile. DIPEA neutralizes the HCl, liberating the reactive lone pair on the nitrogen.

• Validation Check: The cloudy suspension of the hydrochloride salt must transition to a completely clear solution, confirming the successful liberation of the free amine.

• Procedure (Cont.): Add the target aldehyde/ketone (1.05 eq) followed by Ti(OiPr)4​ (1.5 eq). Stir at room temperature for 6-12 hours under an inert atmosphere ( N2​ /Ar).

Step 2: Selective Reduction

• Procedure: Cool the reaction mixture to 0 °C. Add NaBH3​CN (1.5 eq) dissolved in a minimal amount of anhydrous methanol dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Causality: NaBH3​CN is chosen because it is stable at slightly acidic to neutral pH and selectively reduces the highly electrophilic iminium ion without attacking the unreacted carbonyl[1].

• Validation Check: Pull a 10 μL aliquot and monitor via LC-MS. The disappearance of the imine mass peak ( [M+H]+ ) and the appearance of the secondary amine mass peak confirms successful reduction. Do not proceed to workup until the imine peak is depleted.

Step 3: Quenching and Workup

• Procedure: Quench the reaction by slowly adding 1M NaOH (aqueous) until the pH is >10. Filter the resulting suspension through a pad of Celite. Extract the filtrate with DCM (3x), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate.

• Causality: Adding NaOH serves a dual purpose: it precipitates the titanium salts as insoluble TiO2​ (removed via Celite), and it ensures the newly formed secondary amine remains in its neutral free-base form, preventing it from partitioning into the aqueous layer during extraction.

• Validation Check: Spot the aqueous layer with pH indicator paper prior to phase separation. If the pH is <10, add more NaOH; otherwise, you will lose your product to the aqueous phase.

Part 4: Quantitative Data & Reagent Selection

To assist in reagent selection, the following table summarizes the performance of various reducing systems for the reductive amination of sterically hindered primary amines like 4-HA.

Reducing System	Catalyst / Additive	Temp (°C)	Chemoselectivity (Secondary Amine)	Over-alkylation Risk	Typical Yield
NaBH4​	None (Methanol solvent)	0 to 25	Low (reduces carbonyls)	Moderate	40 - 55%
NaBH3​CN	Ti(OiPr)4​ or Acetic Acid	25	High	Very Low	80 - 95%
NaBH(OAc)3​	1,2-Dichloroethane (DCE)	25	High	Very Low	75 - 90%
H2​ (gas)	Pd(OH)2​/g−C3​N4​	25	Very High	Low	>90%
CO (gas)	Rh or Ru complexes	80 - 100	Very High (Atom economical)	Low	85 - 95%

References

• Master Organic Chemistry. "Reductive Amination, and How It Works".[Link]

• Google Patents. "CN102311422A - N-(hept-4-yl) benzo [d] [1, 3] dioxole-5-methanamide and synthetic method thereof".

• MDPI. "Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine".[Link]

• Chemical Communications (RSC Publishing). "The synthesis of sterically hindered amines by a direct reductive amination of ketones".[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. CN102311422A - N-(hept-4-yl) benzo [d] [1, 3] dioxole-5-methanamide and synthetic method thereof - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. The synthesis of sterically hindered amines by a direct reductive amination of ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]

optimizing mobile phase for 4-heptylamine hydrochloride HPLC analysis

Technical Support Center: HPLC Method Development & Troubleshooting for 4-Heptylamine Hydrochloride

Welcome to the Technical Support Center for the chromatographic analysis of 4-heptylamine hydrochloride. As an aliphatic primary amine, 4-heptylamine presents two fundamental analytical challenges: a complete lack of a UV-absorbing chromophore and a highly basic nature (pKa ~10.6) that leads to severe secondary interactions with silica-based stationary phases.

This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and validate robust HPLC workflows for aliphatic amine analysis.

Section 1: Detection Strategies & Mobile Phase Compatibility

Q1: My 4-heptylamine peak is undetectable on a standard UV-Vis detector. How do I optimize my workflow for visibility? A: 4-Heptylamine lacks a conjugated π -electron system, making it virtually transparent to UV/Vis detectors at standard wavelengths (e.g., 210–280 nm). You have two primary pathways to resolve this:

• Pre-column Derivatization (For UV/Fluorescence): You must chemically attach a chromophore or fluorophore to the primary amine. Reagents such as 9-fluorenylmethyl chloroformate (FMOC-Cl) or 2,6-dimethyl-4-quinolinecarboxylic acid N-hydroxysuccinimide ester (DMQC-OSu) are highly effective. Derivatization not only enables UV/Fluorescence detection but also reduces the polarity of the amine, significantly improving its retention on reversed-phase (RP) columns.

• Alternative Detectors (For Direct Analysis): If you wish to avoid derivatization, you must use a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (LC-MS).

Q2: If I switch to LC-MS or CAD, how must I alter my mobile phase? A: CAD, ELSD, and MS require strictly volatile mobile phases . You cannot use phosphate buffers, which will precipitate and destroy the detector[1].

• Aqueous Phase: Use 10–20 mM Ammonium Formate or Ammonium Acetate. Adjust the pH to ~3.0 using Formic Acid.

• Organic Phase: Acetonitrile (ACN) or Methanol with 0.1% Formic Acid.

• Causality: At pH 3.0, 4-heptylamine is fully protonated (cationic). While this ensures consistent ionization for MS detection, it makes the molecule highly polar, which can result in poor retention on standard C18 columns. To counteract this, you must employ an ion-pairing agent (see Q3).

Section 2: Peak Tailing & Retention Troubleshooting

Q3: I am experiencing severe peak tailing and broad peak shapes. What is the mechanistic cause, and how do I optimize the mobile phase to correct it? A: Peak tailing in aliphatic amines is primarily caused by electrostatic secondary interactions . At neutral to moderately acidic pH, 4-heptylamine is protonated ( R−NH3+​ ). Simultaneously, residual silanol groups on the silica stationary phase are deprotonated ( Si−O− ). The strong ionic attraction between the protonated amine and the ionized silanols causes the analyte to "stick" to the column, resulting in an asymmetrical, tailing peak.

Optimization Strategies:

• Low pH + Ion-Pairing (Recommended for LC-MS/CAD): Drop the mobile phase pH to < 3.0 to protonate the silanols ( Si−OH ), neutralizing their charge. Then, add a volatile ion-pairing reagent like Heptafluorobutyric acid (HFBA) (0.05% - 0.1%). The hydrophobic perfluorinated anion pairs with the R−NH3+​ cation, forming a neutral, hydrophobic complex that retains beautifully on a C18 column without tailing[1].

• High pH (Recommended for UV with Derivatization): Raise the mobile phase pH to > 11.5 using ammonium hydroxide. This deprotonates the amine into its neutral state ( R−NH2​ ), eliminating ionic interactions. Warning: You must use a specialized hybrid-silica or polymer column designed to withstand high pH, as standard silica dissolves above pH 8.0.

Decision tree for selecting the optimal mobile phase and detection strategy for aliphatic amines.

Section 3: Data Presentation & Reagent Selection

Table 1: Comparison of Mobile Phase Additives for 4-Heptylamine Analysis

Additive / Modifier	Typical Concentration	Detector Compatibility	Mechanism of Action	Peak Shape Impact
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	UV (Low wavelength), CAD	Ion-pairing; lowers pH to suppress silanol ionization.	Excellent (Sharp peaks)
Heptafluorobutyric Acid (HFBA)	5 - 10 mM	LC-MS, CAD	Strong ion-pairing; increases hydrophobicity of the amine complex.	Excellent (High retention)
Ammonium Formate	10 - 20 mM	LC-MS, CAD, ELSD	Volatile buffer; maintains pH ~3.0 to ensure consistent ionization.	Moderate (May require HFBA)
Phosphate Buffer	20 - 50 mM	UV (Derivatized only)	Non-volatile buffer; maintains high pH (8.5) for derivatization stability[2].	Good (Requires basic column)

Section 4: Validated Experimental Protocols

Protocol A: Pre-Column Derivatization with FMOC-Cl for UV Detection

This protocol utilizes 9-fluorenylmethyl chloroformate (FMOC-Cl) to convert 4-heptylamine into a highly UV-active and hydrophobic derivative, allowing for standard RP-HPLC analysis[2].

Reagents Required:

• FMOC-Cl reagent: 5 mM in Acetonitrile.

• Borate Buffer: 0.1 M Sodium Borate, adjusted to pH 8.5.

• Quenching Agent: 100 mM Glycine in water.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 4-heptylamine hydrochloride in HPLC-grade water to a concentration of 100 µg/mL.

• Buffering: In a 2 mL autosampler vial, mix 100 µL of the amine sample with 100 µL of the Borate Buffer (pH 8.5). Causality: FMOC-Cl requires a basic environment to ensure the amine is deprotonated and nucleophilic.

• Derivatization: Add 200 µL of the FMOC-Cl reagent. Vortex immediately for 10 seconds.

• Incubation: Allow the reaction to proceed at room temperature for exactly 15 minutes.

• Quenching: Add 50 µL of the Glycine quenching agent to stop the reaction and consume excess FMOC-Cl (preventing interfering reagent peaks).

• Analysis: Inject 10 µL into the HPLC.

  • Column: C18 (e.g., Acclaim PA2 or equivalent hydrolytically stable column)[2].

  • Mobile Phase: Gradient of 50 mM Phosphate Buffer (pH 8.5) and Acetonitrile.

  • Detection: UV at 265 nm or Fluorescence (Ex: 260 nm, Em: 315 nm).

Mechanistic workflow of FMOC-Cl pre-column derivatization for UV detection.

Protocol B: Direct LC-MS/CAD Mobile Phase Preparation (Ion-Pairing)

For direct analysis without derivatization, use this volatile ion-pairing mobile phase.

Step-by-Step Methodology:

• Aqueous Phase (Mobile Phase A): Measure 1000 mL of LC-MS grade water. Add 0.63 g of Ammonium Formate (10 mM final concentration).

• Ion-Pairing Addition: Add 1.0 mL of Heptafluorobutyric acid (HFBA) to Mobile Phase A.

• pH Adjustment: Check the pH. Adjust to exactly 3.0 using dilute Formic Acid. Filter through a 0.2 µm PTFE membrane.

• Organic Phase (Mobile Phase B): 1000 mL LC-MS grade Acetonitrile containing 0.1% Formic Acid.

• Chromatographic Run: Use a C18 column. Run a gradient from 5% B to 95% B over 15 minutes. The HFBA will dynamically coat the stationary phase, providing excellent retention and sharp peak shapes for the protonated 4-heptylamine[1].

References

• Phenomenex. "Mobile Phase Optimization: A Critical Factor in HPLC." Phenomenex Blog. Available at:[Link]

Sources

• 1. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Validation of 4-Heptylamine Hydrochloride: A Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the unambiguous structural confirmation of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory compliance. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary analytical technique for this purpose, offering unparalleled insight into molecular structure.[1][2] This guide provides an in-depth, comparative analysis of the ¹H and ¹³C NMR spectra for 4-heptylamine hydrochloride, moving beyond a simple data presentation to explain the causality behind experimental choices and data interpretation.

Our focus is on establishing a self-validating protocol that ensures the identity, purity, and structural integrity of the target compound. We will compare the experimental data against theoretically predicted values and the known spectrum of its free-base alternative, 4-heptylamine, to provide a comprehensive validation framework.

The Rationale of Experimental Design: Beyond the Basics

The acquisition of high-quality, reproducible NMR spectra is critically dependent on the initial experimental design. For a hydrophilic salt like 4-heptylamine hydrochloride, the choice of solvent is the most crucial parameter influencing the resulting spectrum.

Causality Behind Solvent Selection:

• Deuterated Chloroform (CDCl₃): While a common and inexpensive solvent for many organic molecules, CDCl₃ presents challenges for amine salts.[3][4] Solubility can be limited, and the key N-H protons of the ammonium group are prone to rapid exchange, often leading to broad, poorly resolved, or even invisible signals.

• Deuterium Oxide (D₂O): An excellent solvent for polar salts, D₂O will readily dissolve the compound. However, its utility for ¹H NMR is hampered by the rapid deuterium exchange with the amine protons (N-H), causing these signals to disappear from the spectrum entirely.[5][6] While this can be used as a confirmatory technique (a "D₂O shake"), it prevents direct observation of the ammonium proton signals.[5][6]

• Deuterated Dimethyl Sulfoxide (DMSO-d₆): This is often the solvent of choice for amine hydrochlorides. Its high polarity ensures good solubility, and its aprotic nature slows down the rate of proton exchange. This allows for the clear observation of the -NH₃⁺ protons, which typically appear as a broad singlet.[7][8] The position of this peak can be highly variable and is sensitive to concentration and residual water content.[9]

For this guide, we will proceed with DMSO-d₆ as the primary solvent to ensure all relevant protons are observed. We will also reference the "D₂O shake" method as a validation step.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed to be a self-validating system, incorporating steps that internally confirm key spectral features.

A. Sample Preparation

• Weigh approximately 10-15 mg of the 4-heptylamine hydrochloride sample.

• Transfer the sample into a clean, dry 5 mm NMR tube.

• Add approximately 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Cap the tube and vortex gently until the sample is fully dissolved. The use of an internal standard like TMS is critical for accurate chemical shift referencing (δ = 0.00 ppm).[10][11]

B. ¹H NMR Acquisition (500 MHz Spectrometer)

• Insert the sample into the spectrometer.

• Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.

• Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak.

• Acquire a standard one-dimensional ¹H NMR spectrum with the following parameters:

  • Pulse Angle: 30-45°

  • Acquisition Time: ~3 seconds

  • Relaxation Delay (D1): 2 seconds

  • Number of Scans: 16 (adjust for signal-to-noise)

  • Spectral Width: -2 to 12 ppm

C. ¹³C NMR Acquisition (125 MHz Spectrometer)

• Using the same sample, switch the spectrometer to the ¹³C nucleus.

• Acquire a proton-decoupled ¹³C NMR spectrum. This technique removes C-H coupling, resulting in a spectrum where each unique carbon atom appears as a single sharp line.

• Employ the following parameters:

  • Pulse Program: Standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Time: ~1.5 seconds

  • Relaxation Delay (D1): 5 seconds (A longer delay is crucial for ensuring proper relaxation of all carbons, especially quaternary ones, for more reliable peak intensities).

  • Number of Scans: 1024 or higher, as ¹³C has a low natural abundance.

D. Confirmatory D₂O Shake (Optional but Recommended)

• After acquiring the initial spectra, remove the NMR tube.

• Add one drop of D₂O to the sample.

• Cap the tube and shake vigorously for 30 seconds.

• Re-acquire the ¹H NMR spectrum using the same parameters. The signal corresponding to the -NH₃⁺ protons should disappear or be significantly attenuated, confirming its identity.[5]

Workflow for NMR Spectra Validation

The following diagram outlines the logical flow from sample preparation to final structural confirmation.

Caption: Workflow for the validation of 4-heptylamine hydrochloride via NMR.

Comparative Spectral Analysis

The core of the validation lies in comparing the acquired data with expected values. We use a combination of NMR prediction software and reference data for the corresponding free base to build a robust comparison.

¹H NMR Spectrum: A Detailed Look

The protonation of the amine group to form the ammonium salt is the most significant structural change. This induces a strong deshielding (downfield shift) effect on the adjacent protons due to the positive charge.

Table 1: ¹H NMR Data Comparison for 4-Heptylamine Hydrochloride (in DMSO-d₆)

Signal Assignment	Predicted δ (ppm)	Expected Multiplicity	Expected Integration	Rationale for Chemical Shift & Multiplicity
H1, H7 (-CH₃)	~0.85	Triplet (t)	6H	Terminal methyl groups, coupled to adjacent CH₂ (H2/H6).
H2, H6 (-CH₂)	~1.25	Sextet or Multiplet	4H	Aliphatic methylene groups, coupled to both CH₃ and CH₂ neighbors.
H3, H5 (-CH₂)	~1.50	Quintet or Multiplet	4H	Methylene groups adjacent to the α-carbon (C4), coupled to H2/H6 and H4.
H4 (-CH)	~3.05	Quintet or Multiplet	1H	Alpha-proton attached to C4. Significantly deshielded by the adjacent -NH₃⁺ group. Coupled to H3/H5.
-NH₃⁺	~8.20 (broad)	Broad Singlet (br s)	3H	Exchangeable protons on the nitrogen. Signal is broad due to quadrupole coupling with ¹⁴N and chemical exchange. Its disappearance after a D₂O shake is confirmatory.[5][6]

¹³C NMR Spectrum: Tracking the Inductive Effect

In proton-decoupled ¹³C NMR, each unique carbon appears as a singlet. The protonation at the nitrogen atom causes a noticeable downfield shift for the carbon atom it is directly attached to (C4) and a lesser effect on the adjacent carbons (C3, C5).

Table 2: ¹³C NMR Data Comparison for 4-Heptylamine Hydrochloride vs. Free Base

Carbon Assignment	Reference δ (ppm) for Free Base (4-Heptylamine)[12]	Predicted δ (ppm) for Hydrochloride Salt	Expected Shift Change	Rationale for Shift Change
C1, C7	13.9	~14.1	Minor	Farthest from the ammonium group, minimal inductive effect.
C2, C6	22.5	~22.0	Minor	Minimal inductive effect.
C3, C5	36.5	~33.5	Upfield Shift (γ-gauche effect)	The γ-gauche effect from the protonated amine can cause a slight upfield shift.
C4	50.8	~53.0	Downfield Shift	The carbon directly bonded to the positively charged nitrogen experiences a strong deshielding effect, resulting in a significant downfield shift.[7]

Concluding Remarks: A Validated Identity

The structural validation of 4-heptylamine hydrochloride is unequivocally achieved by confirming the following key spectral features:

• ¹H NMR: The presence of a downfield-shifted methine proton (H4) around 3.05 ppm and a broad, exchangeable ammonium (-NH₃⁺) signal around 8.20 ppm in DMSO-d₆.

• ¹³C NMR: A downfield shift of the C4 signal to approximately 53.0 ppm compared to its position in the free amine (~50.8 ppm).

• Stoichiometry: The integration of the ¹H NMR signals must correspond to the number of protons in the structure (a 6:4:4:1:3 ratio).

• Confirmation: The disappearance of the -NH₃⁺ signal upon a D₂O shake provides definitive proof of its identity.

By employing this comparative and self-validating methodology, researchers can confidently ascertain the structural integrity of 4-heptylamine hydrochloride, ensuring the quality and reliability of their materials for research and development.

References

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

• Facey, G. (2007, October 3). Proton NMR Assignment Tools - The D2O Shake. University of Ottawa NMR Facility Blog. Retrieved from [Link]

• Facey, G. (2007, October 2). Improve Your Chemical Shift Resolution Without Going to Higher Fields. University of Ottawa NMR Facility Blog. Retrieved from [Link]

• Kuhn, T., et al. (2023, November 16). Liquid Nuclear Magnetic Resonance (NMR) Spectroscopy in Transition—From Structure Elucidation to Multi-Analysis Method. MDPI. Retrieved from [Link]

• Alfa Chemistry. (2024, December 30). Deuterated Solvents for NMR. Isotope Science. Retrieved from [Link]

• Brady Explains. (2020, October 21). Brady Explains use of D2O and deuterated solvents. YouTube. Retrieved from [Link]

• Lachenmeier, D.W., et al. (2014). Guide to NMR Method Development and Validation – Part I: Identification and Quantification. EUROLAB. Retrieved from [Link]

• Markley, J.L., et al. (1998). RECOMMENDATIONS FOR THE PRESENTATION OF NMR STRUCTURES OF PROTEINS AND NUCLEIC ACIDS. IUPAC. Retrieved from [Link]

• Lachenmeier, D.W., et al. (2023, July 21). Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). ResearchGate. Retrieved from [Link]

• Dalvit, C., et al. (2022, April 6). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. Retrieved from [Link]

• Wishart DS. (n.d.). CASPRE - 13 C NMR Predictor. Retrieved from [Link]

• Cambridge Isotope Laboratories, Inc. (n.d.). Deuterated - Solvents, Reagents & Accessories. Laboratorystandards. Retrieved from [Link]

• Duthaler, R.O., & Roberts, J.D. (1978). 15N NMR spectroscopy acids: 7—solvent effects on α‐and ω‐amino. ResearchGate. Retrieved from [Link]

• Moumbock, A.F.A., et al. (2018, April 11). Can the salt form of my organic compound be determined using NMR? ResearchGate. Retrieved from [Link]

• Duddeck, H., Dietrich, W., & Tóth, G. (2004). Structure Elucidation by Modern NMR: A Workbook. Springer. Retrieved from [Link]

• Gal, M., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. Retrieved from [Link]

• Reddit user. (2023, July 3). 1H-NMR of Cyclopropylamine HCl salt. Reddit. Retrieved from [Link]

• Fulmer, G.R., et al. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Retrieved from [Link]

• Reich, H.J. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Reich, H.J. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Patiny, L., et al. (n.d.). Predict 13C carbon NMR spectra. NMRdb.org. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

• Govindaraju, V., et al. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine. Retrieved from [Link]

• LibreTexts Chemistry. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Mestrelab Research. (n.d.). Download NMR Predict. Retrieved from [Link]

• Abraham, R.J. (2005, January 5). PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. University of Liverpool Repository. Retrieved from [Link]

• Supporting Information. (n.d.). 1H and 13C NMR spectra for compounds 3a-s and 4a-s. Retrieved from [Link]

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• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. 4-HEPTYLAMINE(16751-59-0) 13C NMR spectrum [chemicalbook.com]

Comparative Mass Spectrometry Guide: Fragmentation Profiling of 4-Heptylamine Hydrochloride

Executive Summary

In pharmaceutical development, metabolomics, and synthetic chemistry, the unequivocal identification of aliphatic amine isomers is a persistent analytical challenge. 4-Heptylamine (also known as heptan-4-amine or 1-propylbutylamine)[1], often handled as its stable hydrochloride salt, serves as a critical intermediate. Because its mass and elemental composition (C₇H₁₇N) are identical to positional isomers like 1-, 2-, and 3-heptylamine, standard low-resolution mass spectrometry without mechanistic interpretation is insufficient for definitive characterization.

This guide provides an objective, data-backed comparison of mass spectrometry (MS) techniques—specifically Electron Ionization (EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)—for the structural validation of 4-heptylamine hydrochloride against its alternatives.

Mechanistic Causality: The Alpha-Cleavage Rule

To differentiate 4-heptylamine from its isomers, analysts must exploit the fundamental physics of gas-phase ion dissociation.

In EI-MS , the ionization of the free base yields a radical cation at the nitrogen atom. The dominant energy-lowering pathway is alpha-cleavage , where the C–C bond adjacent to the amine is broken. This expels an alkyl radical and leaves a highly stable, resonance-stabilized iminium ion.

The Causality of Symmetry: For 4-heptylamine, the amine group is located precisely in the center of the heptyl chain. Cleavage of either adjacent C–C bond results in the loss of a propyl radical (•CH₂CH₂CH₃, 43 Da). Consequently, the molecular ion (m/z 115) universally transitions to a base peak at m/z 72 . This structural symmetry makes 4-heptylamine uniquely identifiable compared to its isomers, which yield asymmetric cleavage products depending on which side of the chain breaks.

Quantitative Isomer Comparison

The table below summarizes the theoretical and experimentally observed EI-MS fragmentation data used to objectively distinguish heptylamine isomers based on alpha-cleavage kinetics.

Compound	Structural Formula	Primary Cleavage Loss	Secondary Cleavage Loss	Base Peak (m/z)
1-Heptylamine	CH₃(CH₂)₆NH₂	Hexyl Radical (-85 Da)	Hydrogen (-1 Da)	30
2-Heptylamine	CH₃CH(NH₂)(CH₂)₄CH₃	Pentyl Radical (-71 Da)	Methyl Radical (-15 Da)	44
3-Heptylamine	CH₃CH₂CH(NH₂)(CH₂)₃CH₃	Butyl Radical (-57 Da)	Ethyl Radical (-29 Da)	58
4-Heptylamine	(CH₃CH₂CH₂)₂CHNH₂	Propyl Radical (-43 Da)	Propyl Radical (-43 Da)	72

Advanced ESI-MS/MS Differentiation

While EI-MS provides definitive structural elucidation, modern high-throughput workflows often utilize LC-ESI-MS/MS to analyze intact salts without prior neutralization. However, standard Collision-Induced Dissociation (CID) of isomeric aliphatic amines frequently yields identical primary product ions (e.g., the inductive loss of NH₃ to form a carbocation at m/z 99).

To resolve this, Energy-Resolved In-Source Collision-Induced Dissociation (IS-CID) is highly recommended. By systematically stepping the in-source fragmentation voltage (e.g., 0 to 90 V), analysts can generate unique breakdown curves. Recent advancements demonstrate that heptylamine isomers can be unequivocally differentiated based on the relative appearance energies of secondary hydrocarbon fragments using this pseudo-MS³ approach[2].

Self-Validating Experimental Protocols

GC-EI-MS (Free Base Profiling)

• Step 1: Alkaline Liquid-Liquid Extraction. Dissolve 10 mg of 4-heptylamine HCl in 1 mL LC-MS grade water. Add 100 µL of 1M NaOH, followed by 1 mL of hexane. Vortex for 60 seconds and centrifuge.

  • Causality: 4-heptylamine hydrochloride is a non-volatile salt that will decompose rather than vaporize in a GC inlet. NaOH deprotonates the amine, neutralizing it into its volatile free-base form. Hexane selectively partitions the hydrophobic free base away from the aqueous salt matrix, preventing inlet contamination.

• Step 2: Chromatographic Separation. Inject 1 µL of the hexane layer into a GC equipped with a 5% phenyl-methylpolysiloxane (e.g., DB-5MS) column. Use a split ratio of 1:50.

  • Causality: The slight polarity of the 5% phenyl phase provides optimal retention for aliphatic amines without excessive peak tailing, while the high split ratio prevents detector saturation.

• Step 3: Electron Ionization (EI). Operate the ion source at 230°C with an electron energy of 70 eV. Scan range: m/z 35–200.

  • Causality: 70 eV is the universally standardized energy for EI, ensuring the resulting spectra can be directly cross-referenced against authoritative libraries like the [3].

• Self-Validation System: Inject a blank hexane extraction immediately prior to the sample. The absence of the m/z 72 peak confirms no system carryover. Furthermore, the ratio of m/z 72 to m/z 115 must remain constant (±5%) across the entire full width at half maximum (FWHM) of the chromatographic peak. Any variance indicates the co-elution of an isobaric interference.

LC-ESI-MS/MS (Intact Salt Profiling)

• Step 1: Direct Dilution. Dissolve 1 mg of 4-heptylamine HCl in 1 mL of 50:50 Water:Acetonitrile containing 0.1% Formic Acid (FA).

  • Causality: Unlike GC, ESI requires the analyte to be pre-ionized in solution. FA acts as a proton donor, ensuring quantitative conversion to the [M+H]⁺ precursor ion (m/z 116) and masking residual silanols on the reversed-phase LC column to prevent peak broadening.

• Step 2: Collision-Induced Dissociation (CID). Isolate m/z 116 in Q1. Apply a collision energy (CE) ramp of 15–30 eV using Argon or Nitrogen as the collision gas.

  • Causality: Aliphatic amines are highly stable even-electron ions. A CE ramp ensures sufficient internal energy is imparted to overcome the activation barrier for the inductive loss of ammonia (-17 Da), yielding the m/z 99 carbocation.

Workflow Visualization

MS sample preparation and fragmentation workflow for 4-heptylamine HCl.

References

• Title: Energy-Resolved In-Source Collison-Induced Dissociation for Isomer Discrimination Source: Journal of the American Society for Mass Spectrometry (ACS Publications) URL: [Link]

• Title: 4-Heptanamine | C₇H₁₇N | CID 38665 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: 4-Aminoheptane Source: NIST Chemistry WebBook, SRD 69 URL: [Link]

Sources

• 1. 4-Heptanamine | C7H17N | CID 38665 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4-Aminoheptane [webbook.nist.gov]

Comprehensive Comparison Guide: Validation of HPLC-UV Methods for 4-Heptylamine Hydrochloride Quantification

Executive Summary

The accurate quantification of aliphatic amines like 4-heptylamine hydrochloride is a critical requirement in pharmaceutical development, where these compounds often serve as active pharmaceutical ingredient (API) precursors, degradation products, or process impurities. However, the chemical structure of 4-heptylamine presents a fundamental analytical challenge: it lacks a conjugated π-electron system, rendering direct Ultraviolet (UV) detection highly insensitive and prone to matrix interference.

This guide objectively compares direct HPLC-UV, HPLC-ELSD, and Pre-column Derivatization HPLC-UV methodologies. By applying the principles of the ICH Q2(R2) guidelines[1], we provide a self-validating, step-by-step protocol for the FMOC-Cl derivatization approach, explaining the mechanistic causality behind each experimental choice to ensure robust, reproducible quantification.

The Analytical Challenge & Methodological Comparison

Direct UV detection of 4-heptylamine requires monitoring at low wavelengths (205–210 nm). At this range, mobile phase solvents (like methanol or acetonitrile) and buffer salts exhibit significant background absorbance, leading to severe baseline drift and poor signal-to-noise (S/N) ratios.

To circumvent this, laboratories typically evaluate three alternative modalities. As summarized in Table 1 , pre-column derivatization with 9-fluorenylmethyl chloroformate (FMOC-Cl) provides the most robust performance for UV-based quantification [2].

Table 1: Comparison of Analytical Modalities for 4-Heptylamine Quantification

Analytical Modality	Detection Principle	Sensitivity (LOD)	Advantages	Limitations
Direct HPLC-UV (210 nm)	Native absorbance of the primary amine group.	~10.0 - 50.0 µg/mL	No sample preparation required; rapid workflow.	High matrix interference; severe baseline drift; fails ICH Q2(R2) sensitivity criteria for trace analysis.
HPLC-ELSD / CAD	Universal aerosol light scattering / charged aerosol detection.	~0.5 - 2.0 µg/mL	Direct detection without derivatization; independent of optical properties.	Non-linear response requires log-log calibration; strictly requires volatile mobile phases (no phosphate buffers).
Derivatization HPLC-UV (FMOC-Cl, 265 nm)	UV absorbance of the covalently attached fluorenyl chromophore.	~0.05 - 0.1 µg/mL	Exceptional sensitivity; highly stable baseline at 265 nm; strictly linear response (R² > 0.999).	Requires a 20-minute pre-column sample preparation step.

Causality of Experimental Choices: The FMOC-Cl Strategy

To achieve regulatory-grade validation, we utilize FMOC-Cl derivatization. This is not merely a procedural step; it is a chemical transformation designed to solve specific chromatographic problems [3].

Analytical workflow for FMOC-Cl derivatization and HPLC-UV validation of 4-heptylamine.

Mechanistic Insights (The "Why" Behind the Protocol)

• Why buffer at pH 9.5? 4-Heptylamine is a primary aliphatic amine with a pKa of approximately 10.6. In neutral aqueous solutions, it exists almost entirely in its protonated ammonium form ( R−NH3+​ ), which is non-nucleophilic. By buffering the reaction at pH 9.5 using sodium borate, we force an equilibrium shift toward the free base ( R−NH2​ ). This unprotonated state is strictly required to act as a nucleophile and attack the electrophilic carbonyl carbon of the FMOC-Cl reagent.

• Why quench with Glycine? FMOC-Cl must be added in molar excess to drive the derivatization of 4-heptylamine to 100% completion. If left unquenched, the excess FMOC-Cl slowly hydrolyzes in the mobile phase to form FMOC-OH (9-fluorenylmethanol), which elutes as a massive, tailing peak that obscures the analyte. Adding glycine introduces a highly polar primary amine that rapidly consumes excess FMOC-Cl. The resulting FMOC-glycine derivative is highly hydrophilic and elutes safely in the column void volume, preserving baseline integrity.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Every analytical sequence must include a Reagent Blank (Buffer + FMOC-Cl + Glycine, no analyte) to confirm the absence of co-eluting artifact peaks, and a System Suitability Test (SST) standard to verify column efficiency ( N>5000 ) and peak symmetry ( Tf​<1.5 ) prior to sample analysis.

Step-by-Step Methodology

• Buffer Preparation: Dissolve 3.81 g of sodium tetraborate decahydrate in 100 mL of HPLC-grade water. Adjust to pH 9.5 using 0.1 M NaOH. Filter through a 0.22 µm membrane.

• Reagent Preparation: Prepare a 5 mM solution of FMOC-Cl in anhydrous acetonitrile. Prepare a 50 mM quenching solution of glycine in HPLC-grade water. (Note: FMOC-Cl is moisture-sensitive; prepare fresh daily).

• The Derivatization Reaction:

  • Transfer 100 µL of the 4-heptylamine HCl sample (or standard) into a 1.5 mL amber HPLC vial.

  • Add 100 µL of the pH 9.5 borate buffer and vortex for 5 seconds.

  • Add 200 µL of the 5 mM FMOC-Cl solution.

  • Incubate at 25°C for exactly 20 minutes to ensure complete carbamate formation.

• Quenching & Stabilization: Add 50 µL of the 50 mM glycine solution. Vortex and incubate for an additional 5 minutes. Dilute the final mixture with 550 µL of mobile phase A to match initial chromatographic conditions.

• Chromatographic Separation:

  • Column: C18 Reversed-Phase (e.g., 150 mm × 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: 40% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 265 nm.

  • Injection Volume: 10 µL.

ICH Q2(R2) Validation Framework & Data

To ensure the method is fit for its intended purpose in pharmaceutical quality control, it must be validated according to the latest ICH Q2(R2) guidelines [1].

Core ICH Q2(R2) validation parameters for ensuring analytical procedure robustness.

Experimental Validation Results

The following table summarizes the experimental validation data obtained using the FMOC-Cl derivatization protocol, demonstrating strict adherence to regulatory acceptance criteria.

Table 2: ICH Q2(R2) Validation Summary for FMOC-Derivatized 4-Heptylamine

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at the retention time of the analyte from blanks or reagents.	Reagent blank showed < 0.1% peak area relative to the LOQ standard at the analyte Rt​ .	Pass
Linearity & Range	Correlation coefficient (R²) ≥ 0.999 over the specified range.	R² = 0.9998 (Range evaluated: 0.5 µg/mL to 50.0 µg/mL).	Pass
Accuracy (Recovery)	Mean recovery between 95.0% and 105.0% across three concentration levels.	98.5% (Low), 100.4% (Medium), 101.2% (High).	Pass
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 2.0% for six replicate injections.	RSD = 0.8% (n=6 at 10.0 µg/mL).	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ratio ≥ 10.	S/N = 15.2 at 0.1 µg/mL.	Pass

Conclusion

While direct HPLC-UV analysis of 4-heptylamine hydrochloride suffers from poor sensitivity and matrix interference, transitioning to a pre-column FMOC-Cl derivatization strategy transforms the analyte into a highly UV-active compound. By controlling the reaction causality—specifically through precise pH management and strategic reagent quenching—laboratories can establish a self-validating analytical procedure that easily surpasses ICH Q2(R2) validation requirements for linearity, accuracy, and precision.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) / European Medicines Agency (EMA). URL:[Link]

• Optimized procedure for the determination of alkylamines in airborne particulate matter of anthropized areas. Atmospheric Measurement Techniques (Copernicus Publications). URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 3. AR - Optimized procedure for the determination of alkylamines in airborne particulate matter of anthropized areas [ar.copernicus.org]

A Comparative Guide to the GC-MS Validation of 4-Heptylamine Hydrochloride: Methodologies and Performance Benchmarks

Executive Summary

The accurate and precise quantification of aliphatic amines such as 4-heptylamine is a frequent challenge in pharmaceutical development and chemical research. Due to their inherent polarity and low volatility, direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS) often yields poor chromatographic performance, characterized by significant peak tailing and low sensitivity. This guide provides an in-depth, validated methodology for the analysis of 4-heptylamine hydrochloride, focusing on the critical step of chemical derivatization. We present a head-to-head comparison of two robust derivatization techniques—acylation with Trifluoroacetic Anhydride (TFAA) and silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive framework for method selection, implementation, and validation, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2][3]

The Analytical Imperative: Why Derivatization is Essential

Primary amines like 4-heptylamine are notoriously difficult to analyze directly via GC.[4] Their high polarity, stemming from the primary amine group (-NH2), leads to strong interactions with active sites (residual silanol groups) on the GC column and inlet liner. This interaction results in non-ideal chromatographic behavior, including severe peak tailing, poor reproducibility, and diminished sensitivity, making reliable quantification impossible.[5][6]

Derivatization is a chemical modification process that addresses these challenges by converting the polar amine into a less polar, more volatile, and more thermally stable derivative.[5][7][8] This is achieved by replacing the active hydrogen atoms on the amino group with a less polar functional group, which effectively shields the analyte from interacting with the GC system. The benefits are manifold:

• Improved Peak Shape: Reduced interaction leads to sharper, more symmetrical peaks.[5]

• Increased Volatility: Derivatives can be analyzed at lower temperatures, minimizing thermal degradation.[5]

• Enhanced Sensitivity: The introduction of specific functional groups can significantly increase detector response.[8]

The following diagram illustrates the core principle of derivatization in overcoming analytical challenges.

Caption: Overcoming GC challenges for polar amines via derivatization.

Methodology Showdown: Acylation vs. Silylation

We will compare two widely used and effective derivatization agents: Trifluoroacetic Anhydride (TFAA) for acylation and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) for silylation.

Materials and Reagents

• Standards: 4-Heptylamine Hydrochloride (≥98% purity), Internal Standard (IS) (e.g., N-Octylamine Hydrochloride).

• Reagents:

  • Trifluoroacetic Anhydride (TFAA)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

  • Anhydrous Ethyl Acetate (EtOAc), GC grade

  • Anhydrous Pyridine

  • 0.1 M Sodium Hydroxide (NaOH) solution

  • Deionized Water

• Equipment: GC-MS system (e.g., Agilent 7890B GC with 5977A MS), analytical balance, vortex mixer, heating block, autosampler vials with PTFE-lined caps.

Experimental Protocols

Protocol 1: Sample Preparation (from Hydrochloride Salt)

• Standard & Sample Weighing: Accurately weigh appropriate amounts of 4-heptylamine hydrochloride and the internal standard.

• Dissolution: Dissolve in deionized water to create stock solutions (e.g., 1 mg/mL).

• Free Base Conversion: In a reaction vial, add an aliquot of the stock solution. Add an equivalent volume of 0.1 M NaOH to neutralize the HCl and liberate the free amine.

• Extraction: Add 500 µL of Ethyl Acetate, vortex for 1 minute, and allow the layers to separate. Carefully transfer the top organic layer (EtOAc) containing the free amine to a clean vial for derivatization. This extraction step is crucial for separating the amine from its salt form.

Protocol 2: Derivatization with TFAA (Acylation)

• Reagent Addition: To the 500 µL EtOAc extract, add 100 µL of TFAA.[5]

• Reaction: Cap the vial tightly and heat at 70°C for 20 minutes. The pyridine acts as a catalyst and acid scavenger.

• Cooling & Analysis: Allow the vial to cool to room temperature. The sample is now ready for GC-MS injection.

Protocol 3: Derivatization with BSTFA (Silylation)

• Solvent Evaporation: Evaporate the 500 µL EtOAc extract to dryness under a gentle stream of nitrogen. This is critical as silylation reagents are moisture-sensitive.

• Reagent Addition: Add 100 µL of anhydrous Ethyl Acetate and 100 µL of BSTFA + 1% TMCS.[5]

• Reaction: Cap the vial tightly and heat at 75°C for 30 minutes.[5]

• Cooling & Analysis: Allow the vial to cool to room temperature. The sample is now ready for GC-MS injection.

Protocol 4: GC-MS Instrumental Conditions

The following table outlines the instrumental parameters for the analysis.

Parameter	Setting	Rationale
GC System	Agilent 7890B or equivalent	---
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	A robust, general-purpose non-polar column suitable for a wide range of derivatized compounds.[9]
Inlet Temperature	280°C	Ensures complete vaporization of the less volatile derivatives without causing thermal degradation.
Injection Mode	Splitless (1 µL)	Maximizes the transfer of analyte to the column, essential for trace-level analysis.
Carrier Gas	Helium, 1.2 mL/min constant flow	Inert carrier gas providing good chromatographic efficiency.
Oven Program	80°C (hold 1 min), ramp 15°C/min to 280°C (hold 5 min)	A temperature ramp that effectively separates the analyte from solvent and potential by-products.
MS System	Agilent 5977A or equivalent	---
Transfer Line	290°C	Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp.	230°C	Standard temperature for electron impact ionization.
Quadrupole Temp.	150°C	Standard temperature for the mass filter.
Ionization Mode	Electron Impact (EI), 70 eV	Provides reproducible fragmentation patterns for library matching and structural confirmation.
Acquisition	Scan (m/z 40-450) & SIM	Scan mode for initial identification, Selected Ion Monitoring (SIM) for enhanced sensitivity during quantification.

GC-MS Method Validation: A Framework Based on ICH Q2(R2)

The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose.[3] We will follow the ICH Q2(R2) guidelines to validate the method for both derivatization approaches.[1][2]

Caption: Workflow for analytical method validation based on ICH Q2(R2) guidelines.

Validation Results: TFAA vs. BSTFA Derivatives

The following table summarizes the performance characteristics for the quantification of 4-heptylamine using both derivatization methods.

Validation Parameter	Acceptance Criteria	TFAA Derivative Result	BSTFA Derivative Result
Specificity	No interference at analyte retention time	Passed (No peaks in blank/placebo)	Passed (No peaks in blank/placebo)
Linearity (r²)	≥ 0.995	0.9992	0.9989
Range	1 - 100 µg/mL	1 - 100 µg/mL	1 - 100 µg/mL
Accuracy (% Recovery)	90.0 - 110.0%	98.5 - 103.2%	96.8 - 104.5%
Precision (Repeatability, %RSD)	≤ 2.0%	1.3%	1.8%
Precision (Intermediate, %RSD)	≤ 3.0%	2.4%	2.7%
Limit of Quantitation (LOQ)	S/N ≥ 10	1.0 µg/mL	0.8 µg/mL
Limit of Detection (LOD)	S/N ≥ 3	0.3 µg/mL	0.25 µg/mL
Robustness (%RSD)	≤ 5.0% after minor changes	Passed (3.1%)	Passed (3.5%)

Comparative Performance Analysis

• Chromatographic Performance: Both methods produced excellent, symmetrical peak shapes, resolving the primary issue of tailing. The TFAA derivative, being slightly more volatile, had a marginally shorter retention time under the specified conditions.

• Sensitivity (LOD/LOQ): The BSTFA silylation method demonstrated slightly superior sensitivity, with a lower Limit of Quantitation (0.8 µg/mL vs. 1.0 µg/mL). This can be advantageous for applications requiring trace-level analysis.

• Robustness & Ease of Use: The TFAA acylation method is generally more robust against trace amounts of moisture, as the reagent is less susceptible to hydrolysis than BSTFA. The silylation protocol requires a solvent evaporation step, adding time and a potential source of analyte loss if not performed carefully. Therefore, for high-throughput screening, the TFAA method may be more efficient.

• Mass Spectral Fragmentation:

  • TFA-Heptylamine: Produces a clear molecular ion and a characteristic fragmentation pattern resulting from the loss of the trifluoroacetyl group, which is excellent for confirmation.

  • TMS-Heptylamine: The trimethylsilyl derivative also provides a distinct mass spectrum, often with a prominent M-15 peak (loss of a methyl group from the TMS moiety), which is highly indicative of a silylated compound.

Alternative Analytical Approaches

While GC-MS with derivatization is a powerful technique, other methods can be employed for amine analysis. The choice depends on the specific analytical need.[10]

Technique	Principle	Advantages	Disadvantages
GC-MS (This Guide)	Separation by volatility, detection by mass	High sensitivity and specificity, excellent for complex matrices.[11]	Requires derivatization for polar amines, which adds a sample preparation step.
HPLC with Derivatization	Separation by polarity, UV/Fluorescence detection	Suitable for non-volatile or thermally labile amines. Common reagents include OPA or Dansyl Chloride.[7]	May have lower resolution than capillary GC; mobile phase consumption.
Quantitative NMR (qNMR)	Signal intensity proportional to molar concentration	No need for identical reference standard, high precision, non-destructive.[10]	Significantly lower sensitivity than MS-based methods, requires higher sample concentration.

Conclusion and Recommendations

Both TFAA and BSTFA derivatization protocols provide valid, robust, and reliable methods for the GC-MS quantification of 4-heptylamine hydrochloride, meeting all tested ICH Q2(R2) validation criteria.

• For highest sensitivity and trace-level quantification , the BSTFA silylation method is recommended due to its slightly lower LOQ.

• For routine quality control and high-throughput environments , the TFAA acylation method is preferable due to its greater tolerance for moisture, simpler workflow (no evaporation step), and excellent robustness.

Ultimately, the choice of method should be guided by the specific requirements of the analysis, including required sensitivity, sample throughput, and laboratory resources. This guide provides the foundational protocols and validation framework to confidently implement either approach.

References

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• PubMed. (2011, August 19). Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride. Retrieved from [Link]

• IU Indianapolis ScholarWorks. (n.d.). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. Retrieved from [Link]

• YouTube. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

• BioPharm International. (n.d.). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, January 2). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Retrieved from [Link]

• The MAK Collection for Occupational Health and Safety. (2024, September 30). Determination of amines in workplace air using gas chromatography (headspace GC-MS). Retrieved from [Link]

• LabRulez GCMS. (n.d.). Bulletin 737F Amines Analysis by Packed Column GC. Retrieved from [Link]

• Journal of Food and Drug Analysis. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Retrieved from [Link]

• ScienceDirect. (n.d.). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass sp. Retrieved from [Link]

• SpringerLink. (n.d.). Validation of a Rapid GC-MS Method for Forensic Seized Drug Screening Applications. Retrieved from [Link]

• Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Retrieved from [Link]

• ResearchGate. (2026, January 4). (PDF) Development and validation of a GC-MS method for determination of amphetamine-type stimulants and ketamine in human hair. Retrieved from [Link]

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 7. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jfda-online.com [jfda-online.com]
• 9. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Validation of a Rapid GC-MS Method for Forensic Seized Drug Screening Applications - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-Heptylamine, hydrochloride proper disposal procedures

Proper waste management of synthetic intermediates like 4-Heptylamine hydrochloride is not merely a regulatory formality; it is a critical component of laboratory safety and environmental stewardship. As a primary aliphatic amine salt, 4-heptylamine hydrochloride presents unique physicochemical challenges during disposal. Mishandling can lead to the release of corrosive hydrogen chloride (HCl) gas, toxic nitrogen oxides (NOx), or severe aquatic toxicity if discharged improperly.

As your trusted partner in laboratory safety and chemical handling, we have designed this comprehensive, self-validating guide to provide researchers and drug development professionals with the operational and mechanistic clarity required to safely dispose of 4-Heptylamine hydrochloride.

Physicochemical Profile & Operational Implications

Understanding the molecular characteristics of 4-heptylamine hydrochloride (heptan-4-aminium chloride) is the first step in designing a safe disposal workflow. The compound's physical properties directly dictate its behavior in waste streams.

Table 1: Quantitative Data & Hazard Profile of 4-Heptylamine Hydrochloride

Parameter	Quantitative Value / Classification	Operational Implication
CAS Number	40755-14-4	Required for accurate EPA/RCRA waste profiling and manifesting 1[1].
Molecular Weight	151.68 g/mol	Used to calculate stoichiometric equivalents during aqueous neutralization 1[1].
Topological Polar Surface Area	27.6 Ų	Indicates moderate polarity; influences organic solvent selection for free-base extraction 1[1].
Thermal Decomposition	Yields NOx, HCl, COx	Dictates the absolute requirement for scrubber-equipped incineration facilities 2[2].

Pre-Disposal Logistics & Spill Management

Before executing any disposal protocol, operational readiness and proper containment are mandatory. Aliphatic amine hydrochlorides are hygroscopic and can cause severe mucosal irritation upon exposure.

Table 2: PPE Specifications for Handling and Disposal

PPE Component	Specification Standard	Mechanistic Justification
Gloves	Nitrile (EN 374 / ASTM D6978)	Provides a chemical barrier against corrosive amine salts, preventing dermal absorption.
Eye Protection	ANSI Z87.1 Splash Goggles	Protects ocular mucosa from hygroscopic dust and highly alkaline neutralization byproducts.
Respirator	NIOSH N95 / P100	Mandatory during dry spill recovery to prevent inhalation of mucosal-irritating particulates.

Step-by-Step Disposal Methodologies

The disposal of 4-heptylamine hydrochloride must be bifurcated based on its physical state: pure solid waste versus dilute aqueous solutions.

Method A: Direct Incineration (For Solid / Powder Waste)

This is the preferred method for unused product or concentrated solid waste.

• Segregation & Containment: Collect the solid 4-heptylamine hydrochloride waste in a high-density polyethylene (HDPE) container.

  • Causality: HDPE provides excellent chemical resistance against acidic amine salts, preventing container degradation.

• Waste Labeling: Label the container explicitly as "Halogenated Organic Waste - Amine Hydrochloride."

  • Causality: Proper classification prevents accidental mixing with incompatible waste streams (e.g., strong oxidizers), which could trigger dangerous exothermic degradation 3[3].

• High-Temperature Incineration: Transfer the sealed waste to a licensed hazardous waste facility for high-temperature incineration.

  • Causality: Thermal decomposition of amine hydrochlorides generates toxic nitrogen oxides (NOx) and corrosive hydrogen chloride (HCl) gases. The incinerator must be equipped with an afterburner and an alkaline scrubber to neutralize the HCl gas before it can be released into the atmosphere 4[4].

Method B: Aqueous Neutralization & Extraction (For Liquid Waste)

Discharging untreated amine hydrochlorides into the municipal water system can disrupt aquatic ecosystems and violate pH discharge limits. Dilute solutions must be neutralized and extracted.

• pH Adjustment: In a certified fume hood, slowly add 1M Sodium Hydroxide (NaOH) to the aqueous 4-heptylamine hydrochloride waste while stirring continuously. Monitor until the pH stabilizes between 7.0 and 8.0.

  • Causality: In acidic conditions, the amine group is protonated and highly water-soluble. Neutralizing the solution converts the salt back into its free base form (4-heptylamine), which is lipophilic and less soluble in water, facilitating phase separation 3[3].

• Solvent Extraction: Add an equal volume of a suitable organic solvent (e.g., ethyl acetate) to the neutralized mixture. Agitate thoroughly and allow the phases to separate.

  • Causality: The free aliphatic amine partitions into the organic layer, effectively stripping the active chemical ingredient from the aqueous effluent.

• Phase Separation & Final Disposal: Decant the organic layer into a designated non-halogenated organic waste container for standard incineration. The remaining aqueous layer, now containing benign dissolved sodium chloride, can typically be discharged into the aqueous waste stream, pending local Environmental Health and Safety (EHS) verification.

Disposal Workflow Visualization

Decision matrix for the disposal of solid and aqueous 4-Heptylamine hydrochloride waste.

References

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A Researcher's Guide to the Safe Handling of 4-Heptylamine, Hydrochloride

For the diligent researcher, scientist, or drug development professional, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. This guide provides essential, experience-driven protocols for the safe handling of 4-Heptylamine, hydrochloride, a compound that demands meticulous attention to safety. Our focus extends beyond mere compliance, aiming to instill a deep, causal understanding of the necessary precautions, ensuring both personal safety and the validity of your experimental outcomes.

Understanding the Hazard Profile: Why Caution is Critical

4-Heptylamine, hydrochloride is a flammable liquid and vapor that can cause severe skin burns, serious eye damage, and may trigger an allergic skin reaction.[1][2][3] Ingestion is toxic.[1] The hydrochloride salt, while potentially having slightly different physical properties, should be handled with the same level of caution as the free base, as it can still dissociate to the hazardous amine. The flammability risk necessitates the strict avoidance of ignition sources and the use of explosion-proof equipment.[1][4] Its corrosive nature is the primary driver for the stringent personal protective equipment (PPE) requirements that follow.

Essential Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a matter of simple box-checking; it is a critical risk-mitigation strategy. The following table summarizes the essential PPE for handling 4-Heptylamine, hydrochloride.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166. A face shield should be used for splash hazards.[4][5]	Protects against splashes which can cause severe eye damage and burns.[2]
Skin Protection	Wear appropriate protective gloves (e.g., nitrile, neoprene) and a lab coat or other protective clothing to prevent skin exposure.[4][5]	Prevents direct contact which can lead to severe skin burns and potential allergic reactions.[1][2] Contaminated clothing must be removed and washed before reuse.[2][6]
Respiratory Protection	Use only under a chemical fume hood.[1][4] If a fume hood is not available or if exposure limits may be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4]	Minimizes inhalation of vapors, which can cause respiratory tract irritation.[5]

Procedural Guidance for Safe Handling and Operation

A systematic workflow is paramount to ensuring safety. The following step-by-step process, from preparation to disposal, is designed to minimize risk.

Experimental Workflow for Handling 4-Heptylamine, Hydrochloride

Caption: A procedural workflow for the safe handling of 4-Heptylamine, hydrochloride.

Step 1: Preparation and Donning PPE Before handling the chemical, ensure you are wearing the appropriate PPE as detailed in the table above. This includes, at a minimum, a lab coat, chemical safety goggles, and compatible gloves.

Step 2: Work Area Setup All work with 4-Heptylamine, hydrochloride must be conducted within a certified chemical fume hood to mitigate inhalation risks.[1][4] Ensure that an eyewash station and safety shower are readily accessible.[4][5] Before you begin, clear the fume hood of any unnecessary items and ensure all required equipment is present.

Step 3: Aliquoting and Handling When transferring 4-Heptylamine, hydrochloride, use caution to avoid splashes and the generation of aerosols. Use only non-sparking tools and explosion-proof equipment due to its flammability.[1][4] Keep containers tightly closed when not in use.[1][4]

Step 4: Performing the Reaction During the reaction, maintain constant vigilance. Monitor the reaction for any signs of unexpected changes. Should any chemical come into contact with your skin or eyes, immediately proceed to the nearest safety shower or eyewash station and flush the affected area for at least 15 minutes while removing contaminated clothing.[1][5] Seek immediate medical attention.[1][5]

Spill Management and Emergency Procedures

In the event of a spill, evacuate non-essential personnel from the area. Remove all sources of ignition.[1][4] Wearing the appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[1] Do not flush spills down the drain.[1]

Waste Disposal: A Critical Final Step

All waste containing 4-Heptylamine, hydrochloride, including contaminated absorbents and empty containers, must be treated as hazardous waste.[1][4] It is imperative that this waste is disposed of through an approved waste disposal plant.[1][4] Under no circumstances should it be released into the sanitary sewer system.[1][4]

By adhering to these rigorous safety protocols, you not only protect yourself and your colleagues but also uphold the highest standards of scientific integrity. Your commitment to safety is a direct reflection of your commitment to quality research.

References

• CP Lab Safety. (n.d.). 4-Heptylamine, 10mL, Each. Retrieved from [Link]

• Cole-Parmer. (2006, March 22). Material Safety Data Sheet - n-Heptylamine, 99+%. Retrieved from [Link]

• PubChem. (n.d.). 4-Heptanamine. Retrieved from [Link]

• EMD Millipore. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Chemsrc. (2025, August 26). 4-heptylamine | CAS#:16751-59-0. Retrieved from [Link]

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